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4,5-Dibromo-2-(2,5-dichlorophenyl)pyridazin-3-one Documentation Hub

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  • Product: 4,5-Dibromo-2-(2,5-dichlorophenyl)pyridazin-3-one
  • CAS: 866039-34-1

Core Science & Biosynthesis

Foundational

Safety Data Sheet (SDS) and toxicity of di-bromo pyridazinones

Technical Safety & Handling Guide: 4,5-Dibromo-3(2H)-pyridazinones Executive Summary This technical guide provides an advanced safety and toxicological analysis of 4,5-dibromo-3(2H)-pyridazinone (CAS: 5788-58-9) and its...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Safety & Handling Guide: 4,5-Dibromo-3(2H)-pyridazinones

Executive Summary This technical guide provides an advanced safety and toxicological analysis of 4,5-dibromo-3(2H)-pyridazinone (CAS: 5788-58-9) and its related di-bromo derivatives. Widely utilized as a scaffold in the synthesis of cardiotonic agents, phosphodiesterase inhibitors, and agrochemicals, this compound class presents a unique hazard profile due to its dual-electrophilic nature . Unlike standard inert intermediates, the di-bromo pyridazinone core functions as a potent Michael acceptor, capable of irreversible covalent modification of biological nucleophiles (e.g., cysteine residues in proteins). This guide moves beyond the standard Safety Data Sheet (SDS) to explain the mechanism of toxicity and define self-validating handling protocols for research environments.

Part 1: Chemical Identity & Reactivity Profile

Structural Basis of Toxicity

The toxicity of 4,5-dibromo-3(2H)-pyridazinone is dictated by its electronic structure. It is not merely a halogenated heterocycle; it is a vinylogous acid halide and a Michael acceptor .

  • C4 & C5 Electrophilicity: The carbonyl group at C3 creates an electron-deficient system. The bromine atoms at C4 and C5 act as leaving groups. Nucleophilic attack (by biological amines or thiols) occurs preferentially at C5 via an addition-elimination mechanism (

    
    ), followed by C4 substitution if forcing conditions are applied.
    
  • Sensitization Potential: This reactivity profile classifies the compound as a potential skin sensitizer and corrosive agent, as it can alkylate skin proteins upon contact.

Figure 1: Reactivity & Electrophilic Sites

ReactivityMap Compound 4,5-Dibromo-3(2H)-pyridazinone C5 C5 Position (Primary Electrophile) Compound->C5 High Reactivity ($S_N(AE)$) C4 C4 Position (Secondary Electrophile) Compound->C4 Steric Hindrance BioTarget Biological Nucleophiles (Cysteine -SH, Lysine -NH2) C5->BioTarget Michael Addition Toxicity Irreversible Alkylation (Cellular Damage/Sensitization) BioTarget->Toxicity Covalent Bond

Caption: Electrophilic attack vectors of 4,5-dibromo-3(2H)-pyridazinone. The C5 position is the primary site for nucleophilic alkylation of biological tissue.

Part 2: Comprehensive Hazard Identification (SDS Plus)

Standard SDS documents often vary in their classification of this compound (ranging from "Irritant" to "Corrosive"). For research safety, the "Danger" classification must be adopted.

GHS Classification & Rationale
Hazard ClassCategoryHazard StatementMechanistic Justification
Skin Corr./Irrit. 1B (Danger) Causes severe skin burns and eye damage.[1]High reactivity with keratin/skin proteins; hydrolysis releases HBr (hydrobromic acid).
Eye Damage 1 Causes serious eye damage.[1]Corrosive nature destroys corneal tissue rapidly upon contact.
Acute Tox.[2][3] (Oral) 4 Harmful if swallowed.[2]Systemic absorption interferes with metabolic pathways; potential alkylating agent.
STOT-SE 3 May cause respiratory irritation.[1][4]Dust/vapor inhalation damages mucous membranes via acid hydrolysis.
Toxicological Mechanisms
  • Local Tissue Destruction: Upon contact with moisture (sweat, mucous membranes), the bromine atoms can hydrolyze, releasing hydrobromic acid (HBr). This causes immediate chemical burns.

  • Systemic Toxicity: The intact molecule mimics nucleosides or metabolic intermediates. Once absorbed, it depletes cellular glutathione (GSH) by alkylating the thiol group, leading to oxidative stress and cell death.

Part 3: Safe Handling & Experimental Protocols

Engineering Controls & PPE
  • Primary Barrier: All handling of solid powder must occur within a certified chemical fume hood operating at a face velocity of 80–100 fpm.

  • Glove Selection: Standard latex gloves are insufficient .

    • Recommendation: Double-gloving is mandatory. Inner layer: Nitrile (4 mil). Outer layer: Neoprene or thick Nitrile (8 mil). Change outer gloves immediately upon splash contact.

  • Respiratory: If weighing >10g or if fume hood is unavailable (not recommended), use a full-face respirator with P100/Organic Vapor cartridges.

Protocol: Safe Synthesis from Mucobromic Acid

This protocol minimizes exposure by containing the corrosive precursors and the final product within a closed reactor system until purification.

Reagents:

  • Mucobromic acid (CAS: 488-11-9)

  • Hydrazine sulfate (CAS: 10034-93-2) [Safer alternative to volatile hydrazine hydrate]

  • Solvent: Water/Ethanol mixture.

Step-by-Step Workflow:

  • Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, reflux condenser, and an addition funnel. Connect the condenser outlet to a caustic scrubber (NaOH solution) to trap HBr/acid fumes.

  • Dissolution: Charge the flask with Mucobromic acid (1.0 eq) and water. Heat to 50°C to dissolve.

  • Addition: Dissolve Hydrazine sulfate (1.1 eq) in warm water. Add dropwise via the addition funnel over 30 minutes. Caution: Exothermic reaction.

  • Cyclization: Reflux the mixture for 3–4 hours. The solution will turn yellow/orange as the pyridazinone ring forms.

  • Isolation: Cool to 0°C. The product, 4,5-dibromo-3(2H)-pyridazinone, will precipitate.

  • Filtration: Filter the solid under vacuum. Wash the cake with cold water to remove residual acid.

  • Waste: Neutralize the filtrate with Sodium Bicarbonate before disposal.

Figure 2: Synthesis & Safety Workflow

SynthesisFlow Start Start: Mucobromic Acid + Hydrazine Sulfate Reaction Reflux (3-4 hrs) Scrubber Active Start->Reaction Cyclization Precip Cool to 0°C Precipitation Reaction->Precip Crystallization Filter Vacuum Filtration (High Exposure Risk) Precip->Filter Isolation Wash Wash with Cold H2O (Remove HBr) Filter->Wash Purification Scrubber Caustic Scrubber (NaOH Trap) Filter->Scrubber Acid Fumes Product Solid 4,5-Dibromo-3(2H)-pyridazinone Wash->Product Final Product

Caption: Synthesis workflow emphasizing the critical filtration step where exposure risk is highest.

Part 4: Emergency Response & Environmental Fate[4]

Decontamination & First Aid
  • Skin Contact: Immediate drenching is required.[1][4][5] Use a Polyethylene Glycol (PEG 400) spray if available (solubilizes the organic bromide better than water alone), followed by soap and water for 15 minutes.

  • Eye Contact: Irrigate with saline/water for 30 minutes . Transport to an ophthalmologist immediately. The corrosive nature can cause delayed corneal opacification.

Environmental Toxicity

Pyridazinone derivatives (e.g., Norflurazon) are known aquatic toxins.

  • Aquatic Acute: High toxicity to fish and daphnia (

    
     estimated).
    
  • Persistence: The di-bromo core is resistant to rapid hydrolysis in neutral pH but degrades in alkaline conditions.

  • Disposal: Do not release to drains. All waste (mother liquors, gloves, wipes) must be collected as Halogenated Organic Waste for high-temperature incineration.

References

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 203012, 4,5-Dibromo-2-methyl-3(2H)-pyridazinone. Retrieved from [Link]

  • Sotelo, E., et al. (2002). "Pyridazines.[2][4][5][6][7][8][9] Part 29: Synthesis and platelet aggregation inhibition activity of 5-substituted-6-phenyl-3(2H)-pyridazinones." Bioorganic & Medicinal Chemistry, 10(9), 2873-2882. (Context for biological activity and synthesis).

  • US EPA. (2002). Reregistration Eligibility Decision (RED): Norflurazon.[10] (Context for environmental toxicity of pyridazinone class). Retrieved from [Link][10]

Sources

Protocols & Analytical Methods

Method

Regioselective nucleophilic substitution of 4,5-dibromopyridazinone

Application Note: Regioselective Nucleophilic Substitution of 4,5-Dibromopyridazin-3(2H)-one Executive Summary The 4,5-dibromopyridazin-3(2H)-one scaffold is a privileged intermediate in the synthesis of bioactive hetero...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Regioselective Nucleophilic Substitution of 4,5-Dibromopyridazin-3(2H)-one

Executive Summary

The 4,5-dibromopyridazin-3(2H)-one scaffold is a privileged intermediate in the synthesis of bioactive heterocyclic libraries, including phosphodiesterase (PDE) inhibitors, cardiotonics, and agrochemicals. Its utility stems from the presence of two vicinal electrophilic sites (C4 and C5) which are chemically non-equivalent.

This Application Note provides a definitive guide to the regioselective nucleophilic aromatic substitution (


)  of this scaffold. Contrary to symmetrical dihalo-heterocycles, 4,5-dibromopyridazinone exhibits a strong electronic bias, directing the first nucleophilic attack predominantly to the C4 position . This guide details the mechanistic underpinnings of this selectivity, provides validated protocols for C4-functionalization, and outlines strategies for subsequent C5-substitution to generate 4,5-disubstituted libraries.

Mechanistic Insight: The Electronic Bias

To design successful syntheses, one must understand why the regioselectivity occurs. The 4,5-dibromopyridazin-3(2H)-one ring is not electronically uniform.

  • The C4 Position (The "Soft" Target): C4 is located

    
     to the carbonyl group at C3. Through vinylogous amide resonance, the carbonyl oxygen withdraws electron density from C4, giving it significant Michael-acceptor character. It is the most electrophilic site on the ring.
    
  • The C5 Position: C5 is

    
     to the ring nitrogen (N1). While electron-deficient due to the inductive effect of the imine-like nitrogen, it lacks the conjugative activation present at C4.
    

The "Rule of Thumb":

Under standard


 conditions (neutral to basic), nucleophiles (amines, thiols, alkoxides) preferentially attack C4. 
Visualizing the Electronic Pathway

G Start 4,5-Dibromopyridazinone Resonance Electronic Activation (Vinylogous Amide) Start->Resonance Polarization C4_Attack Path A: C4 Attack (Kinetically & Thermodynamically Favored) Resonance->C4_Attack High (+) Charge Density at C4 C5_Attack Path B: C5 Attack (Disfavored/Minor) Resonance->C5_Attack Lower Activation Product 4-Substituted-5-bromo-pyridazinone C4_Attack->Product - HBr

Figure 1: Mechanistic flow showing the electronic preference for C4 substitution due to carbonyl conjugation.

Validated Experimental Protocols

The following protocols are designed for high reproducibility. All reactions should be monitored by TLC or LC-MS, as reaction times vary based on the nucleophile's steric bulk.

Protocol A: C4-Selective Amination (Primary & Secondary Amines)

Target: Synthesis of 4-amino-5-bromo-pyridazin-3(2H)-ones.

Reagents:

  • Substrate: 4,5-dibromopyridazin-3(2H)-one (1.0 equiv).

  • Nucleophile: Amine (2.0 – 3.0 equiv). Note: Excess amine acts as the base to scavenge HBr.

  • Solvent: Ethanol (EtOH) or Water/EtOH mixtures.

  • Temperature: Reflux (78–80 °C).

Step-by-Step Procedure:

  • Dissolution: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 1.0 mmol of 4,5-dibromopyridazin-3(2H)-one in 5 mL of Ethanol.

  • Addition: Add 2.5 mmol of the amine dropwise while stirring at room temperature.

    • Expert Tip: If the amine is a solid, dissolve it in a minimal amount of EtOH before addition.

    • Variation: For expensive amines, use 1.1 equiv of amine and 1.5 equiv of Triethylamine (Et

      
      N) as an auxiliary base.
      
  • Reaction: Heat the mixture to reflux. Monitor by TLC (typically 3–6 hours).

    • Endpoint: Disappearance of the dibromo starting material.

  • Workup (Precipitation Method):

    • Cool the reaction mixture to room temperature.

    • Pour the mixture into 20 mL of ice-cold water.

    • The product usually precipitates as a solid. Filter, wash with cold water, and dry under vacuum.

    • If no precipitate forms: Extract with Ethyl Acetate (3x), dry over MgSO

      
      , and concentrate.
      

Expected Yield: 75–95% Regioselectivity: >95:5 (C4:C5)

Protocol B: C4-Selective Thiolation

Target: Synthesis of 4-alkyl/arylthio-5-bromo-pyridazin-3(2H)-ones.

Reagents:

  • Substrate: 4,5-dibromopyridazin-3(2H)-one (1.0 equiv).

  • Nucleophile: Thiol (1.1 equiv).

  • Base: Potassium Carbonate (K

    
    CO
    
    
    
    ) (1.5 equiv) or Et
    
    
    N.
  • Solvent: DMF or Acetonitrile.

Step-by-Step Procedure:

  • Preparation: Suspend 1.0 mmol of substrate and 1.5 mmol of K

    
    CO
    
    
    
    in 3 mL of DMF.
  • Addition: Add 1.1 mmol of the thiol slowly at Room Temperature (RT).

    • Caution: Thiols are prone to oxidation; degas the solvent if using sensitive thiols.

  • Reaction: Stir at RT or mild heat (40–50 °C). Reaction is often faster than amination (1–3 hours).

  • Workup: Pour into ice water. Acidify slightly with 1M HCl (to pH ~5) to ensure protonation of the pyridazinone nitrogen (if unsubstituted) and precipitation of the product. Filter and dry.

Strategy for C5 Functionalization (The "Second Step")

Once the C4 position is substituted, the electronic nature of the ring changes.

  • The Challenge: An electron-donating group (Amino, Thio, Alkoxy) at C4 pushes electron density into the ring, deactivating the C5-bromide towards a second

    
     attack.
    
  • The Solution: C5 substitution typically requires forcing conditions (higher temperatures, sealed tubes) or Transition Metal Catalysis (Suzuki, Buchwald-Hartwig).

Workflow: Sequential Library Generation

Workflow Step1 Step 1: C4-Functionalization (Mild S_NAr) Intermediate Intermediate: 4-Substituted-5-bromo-pyridazinone Step1->Intermediate Amine/Thiol Reflux Decision Choice of C5 Nucleophile Intermediate->Decision PathA Path A: Strong Nucleophile (e.g., Hydrazine, Alkoxide) Requires: High Temp / Sealed Tube Decision->PathA PathB Path B: Carbon Nucleophile (Aryl/Alkyl Boronic Acids) Requires: Pd-Catalysis (Suzuki) Decision->PathB Final Final Product: 4,5-Disubstituted Pyridazinone PathA->Final PathB->Final

Figure 2: Sequential functionalization strategy. Step 1 establishes the C4 substituent; Step 2 forces the C5 substitution.

Troubleshooting & Optimization Table

IssueProbable CauseCorrective Action
Low Regioselectivity (Mixture of C4/C5) Use of extremely hard nucleophiles (e.g., small alkoxides) in non-polar solvents.Switch to polar protic solvents (EtOH) which solvate the nucleophile and enhance the "soft" preference for C4.
No Reaction at C5 (Step 2) Ring deactivation by C4-donor group.Increase temperature (120–140 °C) using a microwave reactor or sealed tube. Switch to Pd-catalyzed cross-coupling.
N-Alkylation (Side Reaction) The N2 position is unsubstituted (NH) and basic conditions are too strong.Use a weaker base (e.g., K

CO

instead of NaH). If N-alkylation is desired, perform it before the

steps using an alkyl halide.
Hydrolysis of Bromine Presence of water at high temperatures with strong base.Ensure solvents are dry (anhydrous DMF/EtOH) if hydrolysis (formation of -OH) is observed.

References

  • Coates, W. J., & McKillop, A. (1993). Regioselective nucleophilic substitution of 4,5-dibromopyridazin-3(2H)-ones.Synthesis, 1993(03), 334-342.

  • Maes, B. U., & Lemière, G. L. (2004). Pyridazin-3(2H)-ones: A Privileged Scaffold in Drug Discovery.Current Medicinal Chemistry, 11(10).

  • Sotelo, E., et al. (2002). Efficient and regioselective synthesis of 4,5-disubstituted pyridazin-3(2H)-ones.Synthetic Communications, 32(13), 1975-1981.

  • Tominaga, Y., et al. (2001). Nucleophilic substitution reactions of 4,5-dichloro-2-methyl-6-nitro-2H-pyridazin-3-one.[1]Journal of Heterocyclic Chemistry, 38(3).

  • Dal Piaz, V., et al. (1996). Regioselective reaction of 4,5-dihalopyridazin-3-ones with amines.Heterocycles, 43(7).

Sources

Application

Application Note: Advanced Recrystallization Protocols for High-Purity Pyridazinone Derivatives

Introduction & Scientific Context Pyridazinone derivatives are a privileged scaffold in medicinal chemistry, serving as the core pharmacophore for cardiotonic agents (PDE3 inhibitors), antihypertensives, and anti-inflamm...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction & Scientific Context

Pyridazinone derivatives are a privileged scaffold in medicinal chemistry, serving as the core pharmacophore for cardiotonic agents (PDE3 inhibitors), antihypertensives, and anti-inflammatory drugs.[1] Their structural rigidity, characterized by the 1,2-diazine ring and a keto group at position 3, imparts high lattice energy.

The Purification Challenge: While this rigidity aids receptor binding, it complicates purification. Pyridazinones often exhibit:

  • High Melting Points (>200°C): Leading to decomposition before melting.

  • Poor Solubility: "Brick-dust" behavior in non-polar solvents due to strong intermolecular hydrogen bonding (dimerization).

  • Impurity Trapping: Planar stacking can trap synthetic precursors (e.g., hydrazines,

    
    -keto acids) within the crystal lattice.
    

This guide details thermodynamically controlled recrystallization strategies designed to break these stacks and reject impurities, ensuring >99.5% HPLC purity.

Solvent Selection Strategy: The "Polarity Balance"

Success depends on exploiting the steep solubility curves of pyridazinones. Based on thermodynamic data of model compounds like 6-phenyl-3(2H)-pyridazinone (PPD), we categorize solvents into three tiers.

Table 1: Solvent Efficacy for Pyridazinone Scaffolds
Solvent ClassExamplesSolubility BehaviorUsage Strategy
Primary (Protic) Ethanol (EtOH) , Methanol, IPASparingly Soluble at RT; Soluble at Reflux.Gold Standard. Best for thermal gradient recrystallization.
Solubilizers (Aprotic) DMSO , DMF, NMPFreely Soluble at RT.Used only as the "Good" solvent in Anti-solvent methods. Hard to remove.
Anti-Solvents Water , Diethyl Ether, HexaneInsoluble (< 10⁻⁵ mole fraction).Induces nucleation when added to Solubilizers or Primary solvents.
Modifiers Acetic Acid (AcOH)Moderate.Increases solubility of basic pyridazinones via protonation; aids in rejecting inorganic salts.

Expert Insight: For most 6-aryl-3(2H)-pyridazinones, Absolute Ethanol is the superior solvent. It balances the dipole moment required to dissolve the heterocycle at high temperatures while possessing a low enough dielectric constant to force precipitation upon cooling.

Detailed Experimental Protocols

Protocol A: Thermal Gradient Recrystallization (Ethanol System)

Best for: Standard derivatives (e.g., Emorfazone analogs) with moderate solubility.

Mechanism: Kinetic control of nucleation. By cooling slowly, we allow the crystal lattice to organize perfectly, excluding impurities that disrupt the packing.

Step-by-Step Workflow:

  • Saturation: Suspend the crude pyridazinone (10 g) in Absolute Ethanol (50 mL).

  • Reflux: Heat to reflux (78°C). Add additional ethanol in 5 mL aliquots slowly until the solution is clear.

    • Critical Check: If solid remains but looks different (e.g., grey salts), perform a Hot Filtration immediately to remove inorganic residues.

  • Nucleation Control: Remove from heat. Allow the flask to cool to Room Temperature (RT) on a wood or cork surface (insulator) to prevent thermal shock.

    • Why? Rapid cooling on a cold bench causes "crash precipitation," trapping impurities.

  • Cryogenic Maturation: Once at RT, place the flask in a refrigerator (4°C) for 12 hours.

  • Isolation: Filter the white crystalline needles under vacuum.

  • Wash: Wash the cake twice with ice-cold ethanol (0°C).

    • Self-Validating Step: The filtrate should be yellow (impurities), while the washings should run clear.

Protocol B: Anti-Solvent "Drowning Out" (DMSO/Water System)

Best for: Highly insoluble, high-melting-point candidates (e.g., Levosimendan precursors).

Mechanism: Supersaturation induction. Water acts as a miscible anti-solvent, drastically increasing the interfacial tension and forcing the hydrophobic pyridazinone out of the DMSO solution.

Step-by-Step Workflow:

  • Dissolution: Dissolve crude material (5 g) in the minimum volume of DMSO (approx. 10-15 mL) at RT. Stir until fully clear.

  • Polishing: Filter through a 0.45 µm PTFE syringe filter to remove dust/insolubles.

  • Precipitation:

    • Place the DMSO solution in a beaker with vigorous stirring (500 RPM).

    • Add Deionized Water dropwise.

    • Observation: The solution will warm slightly (exothermic mixing). A milky turbidity will appear.

    • Continue adding water until the ratio is 1:3 (DMSO:Water).

  • Digestion: Heat the slurry to 50°C for 30 minutes (Ostwald Ripening). This converts amorphous precipitate into defined crystals.

  • Filtration: Filter and wash copiously with water to remove DMSO traces.

  • Drying: Dry in a vacuum oven at 60°C for 24 hours (DMSO is difficult to remove; high vacuum is essential).

Visualizing the Process

Diagram 1: Solvent Selection Decision Tree

This logic gate ensures researchers select the correct protocol based on their specific derivative's properties.

SolventSelection Start Start: Crude Pyridazinone SolubilityCheck Check Solubility in Boiling Ethanol Start->SolubilityCheck Soluble Fully Soluble? SolubilityCheck->Soluble ProtocolA Execute Protocol A (Thermal Gradient) Soluble->ProtocolA Yes CheckDMSO Check Solubility in DMSO at RT Soluble->CheckDMSO No (Insoluble) ProtocolB Execute Protocol B (DMSO/Water Anti-solvent) CheckDMSO->ProtocolB Soluble AceticMod Try Acetic Acid/Water Recrystallization CheckDMSO->AceticMod Insoluble

Caption: Decision matrix for selecting the optimal solvent system based on thermodynamic solubility thresholds.

Diagram 2: Critical Control Points in Recrystallization

This workflow highlights where purity is generated and where it is lost.

RecrystallizationWorkflow cluster_impurities Fate of Impurities Crude Crude Mixture (Pyridazinone + Impurities) Dissolution Dissolution (High Temp/Good Solvent) Crude->Dissolution Heat HotFilter Hot Filtration (Remove Salts) Dissolution->HotFilter Insolubles? Nucleation Controlled Cooling (Nucleation Onset) Dissolution->Nucleation Clear Soln HotFilter->Nucleation Slow Cool Growth Crystal Growth (Impurity Rejection) Nucleation->Growth Delta T Isolation Filtration & Wash (Remove Mother Liquor) Growth->Isolation Vacuum MotherLiquor Mother Liquor (Traps Impurities) Isolation->MotherLiquor Filtrate

Caption: Workflow illustrating the separation of impurities into the mother liquor during the crystal growth phase.

Troubleshooting & Polymorph Control

Common Failure Mode: "Oiling Out"

Pyridazinones often separate as an oil rather than crystals when the solution becomes supersaturated too quickly or if the melting point is depressed by impurities.

  • Correction: Re-heat to dissolve the oil. Add a Seed Crystal (0.1% wt/wt of pure product) at a temperature 5-10°C below the saturation point. This provides a template for ordered growth.

Polymorph Control

Pyridazinones can exist in metastable forms.

  • Risk: Fast precipitation (Protocol B) often yields amorphous or metastable solids.

  • Mitigation: Always perform the "Digestion" step (heating the slurry). This energy allows the molecules to rearrange into the most thermodynamically stable polymorph (usually the highest melting point form).

  • Verification: Analyze the final product via DSC (Differential Scanning Calorimetry). A sharp endotherm indicates a pure crystalline form.

References

  • Longdom Publishing. (2022). Synthesis, characterization, and solubility determination of 6-phenyl-pyridazin-3(2H)-one in various pharmaceutical solvents. Retrieved from [Link]

  • MDPI (Molecules). (2019). Synthesis, Characterization and Solubility Determination of 6-Phenyl-pyridazin-3(2H)-one in Different Pharmaceutical Solvents. Retrieved from [Link]

  • National Institutes of Health (PMC). (2020). Synthesis and biological evaluation of new 3(2H)-pyridazinone derivatives. Retrieved from [Link]

Sources

Method

Application Note: Synthetic Protocols for 4,5-Dibromo-2-(2,5-dichlorophenyl)pyridazin-3-one

This Application Note is designed for researchers in medicinal chemistry and agrochemical discovery. It details the synthetic utility of 4,5-Dibromo-2-(2,5-dichlorophenyl)pyridazin-3-one , a highly functionalizable scaff...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for researchers in medicinal chemistry and agrochemical discovery. It details the synthetic utility of 4,5-Dibromo-2-(2,5-dichlorophenyl)pyridazin-3-one , a highly functionalizable scaffold ("The Scaffold") used to access diverse pyridazinone libraries.

Introduction & Molecule Profile[1][2][3]

4,5-Dibromo-2-(2,5-dichlorophenyl)pyridazin-3-one is a dense, halogenated heterocyclic scaffold. Its value lies in the orthogonal reactivity of the two bromine atoms (C4 and C5) and the lipophilic, electron-withdrawing N-aryl group.

  • Core Utility: It serves as a "linchpin" intermediate. The C4 and C5 positions can be sequentially substituted to create non-symmetrical, polysubstituted pyridazinones—a structural motif found in herbicides (e.g., Chloridazon analogs) and p38 MAP kinase inhibitors.

  • Structural Logic: The 2,5-dichlorophenyl group acts as a "lipophilic anchor," improving cell permeability in bioactive targets, while the pyridazinone core provides a polar template for hydrogen bonding.

Chemical Profile
PropertyData
Systematic Name 4,5-Dibromo-2-(2,5-dichlorophenyl)pyridazin-3(2H)-one
Molecular Formula C

H

Br

Cl

N

O
Molecular Weight 398.86 g/mol
Key Reactivity Nucleophilic Aromatic Substitution (

), Pd-Catalyzed Cross-Coupling
Storage 2–8°C, Inert Atmosphere (Argon/Nitrogen), Protect from Light

Reactivity & Regioselectivity Guide

Understanding the electronic bias of the pyridazinone ring is critical for successful synthesis. The C4 and C5 positions are not equivalent.

The Regioselectivity Rule

In 2-substituted-4,5-dihalopyridazin-3-ones:

  • Nucleophilic Attack (

    
    ):  Soft and hard nucleophiles (amines, alkoxides, thiols) predominantly attack Position 5  (beta to the carbonyl).
    
    • Mechanistic Insight: Attack at C5 generates a negative charge at C4, which is

      
       to the carbonyl group. This intermediate is stabilized by resonance with the carbonyl oxygen (enolate-like stabilization). Attack at C4 is less favorable as the negative charge delocalizes onto the N1 nitrogen, which is generally less stabilizing than the carbonyl oxygen in this system.
      
  • Transition Metal Coupling (Pd): The reactivity order can often be reversed or is substrate-dependent. C4-Br is often more labile in oxidative addition due to its position in the electron-deficient vinylogous amide system, but steric hindrance from the C5-Br can influence this.

Reaction Pathway Diagram

G Start 4,5-Dibromo-2-(2,5-dichlorophenyl) pyridazin-3-one Path1 Path A: SNAr (Amines/Thiols) Start->Path1 Nucleophile, Base Path2 Path B: Suzuki Coupling (Pd(0), Boronic Acid) Start->Path2 Ar-B(OH)2, Cat. Prod1 5-Substituted-4-bromo (Major Isomer) Path1->Prod1 Regioselective at C5 Prod3 4,5-Disubstituted Library Prod1->Prod3 Step 2: Pd Coupling or 2nd SNAr Prod2 4-Aryl-5-bromo (Site Selective) Path2->Prod2 Preferential C4 (Condition Dependent) Prod2->Prod3 Step 2: SNAr

Figure 1: Divergent synthetic pathways. Path A (


) typically favors C5 substitution, while Path B (Suzuki) can be tuned to favor C4.

Experimental Protocols

Protocol A: Regioselective C5-Amination ( )

Objective: Synthesis of 5-amino-4-bromo-2-(2,5-dichlorophenyl)pyridazin-3-ones. Mechanism: The amine attacks C5, displacing bromide. The C4-Br remains intact for subsequent functionalization.

Materials:

  • Scaffold: 4,5-Dibromo-2-(2,5-dichlorophenyl)pyridazin-3-one (1.0 equiv)

  • Nucleophile: Primary or Secondary Amine (1.2 – 2.0 equiv)

  • Base: Triethylamine (Et

    
    N) or DIPEA (2.0 equiv)
    
  • Solvent: Ethanol (EtOH) or Acetonitrile (MeCN)

Step-by-Step Procedure:

  • Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve the Scaffold (1.0 mmol, 399 mg) in Ethanol (10 mL).

    • Note: Ethanol is preferred for green chemistry; MeCN is better if the starting material solubility is poor.

  • Addition: Add Triethylamine (2.0 mmol, 280 µL) followed by the amine (1.2 mmol) dropwise at room temperature.

  • Reaction: Heat the mixture to reflux (

    
    C) for 4–6 hours.
    
    • Monitoring: Monitor via TLC (Hexane:EtOAc 3:1). The starting material (Rf ~0.6) should disappear, and a new, more polar spot (Rf ~0.3–0.4) should appear.

  • Workup:

    • Cool the reaction to room temperature.[1][2]

    • Precipitation: Often, the product precipitates upon cooling. Filter the solid and wash with cold ethanol and water.

    • Extraction (if no precipitate): Evaporate the solvent. Redissolve the residue in EtOAc (20 mL), wash with water (2 x 10 mL) and brine (10 mL). Dry over Na

      
      SO
      
      
      
      and concentrate.
  • Purification: Recrystallize from EtOH or purify via flash column chromatography (SiO

    
    , 0–40% EtOAc in Hexanes).
    

Validation Data (Typical):

  • Yield: 75–90%

  • Regioselectivity: >95:5 (C5:C4 isomer ratio).

  • Characterization:

    
    H NMR will show the loss of the amine N-H (if primary) and the integration of the new alkyl/aryl group. The pyridazinone ring proton (if any) is not present, but crystal structure or NOE studies confirm C5 substitution (spatial proximity to the N-aryl group is distant, but chemical shift analysis of the C4-Br vs C5-Br precursors helps).
    
Protocol B: Site-Selective Suzuki-Miyaura Coupling

Objective: Introduction of an aryl group at C4 or C5. Note: While


 favors C5, Pd-catalyzed coupling can be sensitive to ligand and steric effects. Under standard conditions, C4 is often more reactive towards oxidative addition in 4,5-dibromo systems due to electronic activation from the adjacent carbonyl (vinylogous position).

Materials:

  • Substrate: 4,5-Dibromo-2-(2,5-dichlorophenyl)pyridazin-3-one (1.0 equiv)

  • Boronic Acid: Arylboronic acid (1.1 equiv)

  • Catalyst: Pd(PPh

    
    )
    
    
    
    (5 mol%) or Pd(dppf)Cl
    
    
    (for difficult substrates)
  • Base: Na

    
    CO
    
    
    
    (2M aqueous solution, 2.0 equiv)
  • Solvent: Toluene/Ethanol (4:1 ratio) or 1,4-Dioxane

Step-by-Step Procedure:

  • Degassing: In a microwave vial or sealed tube, combine the solvent (5 mL) and 2M Na

    
    CO
    
    
    
    (1 mL). Sparge with Argon for 10 minutes to remove oxygen.
  • Assembly: Add the Scaffold (0.5 mmol), Boronic Acid (0.55 mmol), and Catalyst (0.025 mmol) under a stream of Argon. Seal the vessel immediately.

  • Reaction: Heat to

    
    C (oil bath) or 
    
    
    
    C (Microwave, 30 min).
  • Workup: Dilute with EtOAc, wash with water and brine. Dry over MgSO

    
    .
    
  • Purification: Flash chromatography.

    • Critical Check: Isolate the mono-coupled product. If bis-coupling occurs, reduce temperature or boronic acid equivalents.

Protocol C: Sequential Library Generation (One-Pot)

Strategy: Combine Protocol A and B.

  • Step 1: Perform

    
     with an amine (C5-selective). Isolate or use crude.[1][3]
    
  • Step 2: Perform Suzuki coupling on the remaining C4-Br.

    • Why this order? The amine at C5 donates electron density into the ring, deactivating the system slightly, but the C4-Br remains susceptible to Pd-catalyzed coupling (though it may require a better ligand like XPhos or SPhos due to deactivation).

Safety & Handling (E-E-A-T)

  • Skin Sensitization: Pyridazinones can be potent skin sensitizers. Always handle with nitrile gloves.

  • Lachrymator Potential: Halogenated heterocycles can be irritating to eyes. Use a fume hood.

  • Waste: Segregate halogenated organic waste.

References

  • Regioselectivity in Pyridazinones:Synthesis and reactivity of 4,5-dihalopyridazin-3-ones.

    • Source: Journal of Heterocyclic Chemistry
    • (General reference for pyridazinone chemistry).

  • Chloridazon Analogs:Synthesis of 5-amino-4-chloro-2-phenylpyridazin-3(2H)-ones.

    • Source: Pesticide Science (Now Pest Management Science)
  • Palladium Coupling on Pyridazinones:Site-selective Suzuki-Miyaura coupling of 4,5-dibromopyridazin-3-ones.

    • Source: Tetrahedron Letters[1]

(Note: Specific CAS-linked datasheets for this exact 2,5-dichlorophenyl derivative are proprietary to custom synthesis houses, but the chemistry is extrapolated from the well-established 4,5-dibromo-2-phenylpyridazin-3-one core.)

Sources

Application

Application Note: Precision Functionalization of the C4 and C5 Positions in Pyridazin-3-ones

Executive Summary The pyridazin-3(2H)-one scaffold is a privileged structure in medicinal chemistry, serving as the pharmacophore in varying therapeutic agents, including PDE4 inhibitors (e.g., Zardaverine), cardiotonics...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The pyridazin-3(2H)-one scaffold is a privileged structure in medicinal chemistry, serving as the pharmacophore in varying therapeutic agents, including PDE4 inhibitors (e.g., Zardaverine), cardiotonics (e.g., Levosimendan), and COX-2 inhibitors. The ability to independently and regioselectively functionalize the C4 and C5 positions is critical for Structure-Activity Relationship (SAR) exploration.[1]

This guide provides a definitive technical workflow for accessing C4- and C5-substituted pyridazin-3-ones. Unlike generic heterocyclic protocols, this note distinguishes between Nucleophilic Aromatic Substitution (SNAr/SNAE) and Directed Metalation strategies, offering validated protocols that overcome the inherent electronic bias of the diazine core.

Strategic Analysis: The Electronic Landscape

To control regioselectivity, one must understand the electronic disparity between C4 and C5.

  • C4 Position (α-carbonyl): This position is highly electrophilic due to the electron-withdrawing nature of the adjacent carbonyl group and the imine-like character of the N2-C3 bond.[1] It is the preferred site for Directed ortho-Metalation (DoM) and attack by soft nucleophiles .[1]

  • C5 Position (β-carbonyl): This position behaves more like a vinyl halide.[1] While less electrophilic than C4, it can be targeted by hard nucleophiles (under specific solvent conditions) or via Halogen-Magnesium Exchange if a bromine/iodine handle is present.[1]

Decision Matrix for Regiocontrol
Desired PositionPreferred MethodologyKey Reagent/ConditionMechanism
C4-Functionalization Directed MetalationTMPMgCl[1]·LiClDoM (C-H Activation)
C4-Functionalization Nucleophilic SubstitutionThiol/Amine + NaHSNAE (Soft Nucleophile)
C5-Functionalization Halogen-Metal ExchangeMesMgBr or i-PrMgClBr/Mg Exchange
C5-Functionalization Nucleophilic SubstitutionAlkoxide + K₂CO₃/MeOHSNAE (Hard Nucleophile)

Methodology & Protocols

Protocol A: Regioselective Nucleophilic Substitution (SNAE)

Target: 4,5-Dichloropyridazin-3(2H)-one derivatives.[1] Principle: The "Hard/Soft" acid-base principle dictates regioselectivity.[1] Soft nucleophiles (S-based, some N-based) prefer the softer, Michael-acceptor-like C4 position.[1] Hard nucleophiles (O-based) can be directed to C5 using polar protic solvents and specific counter-ions.[1]

Workflow Diagram

SNAE_Regioselectivity cluster_C4 Path A: C4-Selective (Soft) cluster_C5 Path B: C5-Selective (Hard) Start 4,5-Dichloro-2-substituted- pyridazin-3-one Cond1 Soft Nucleophile (R-SH, R-NH2) Base: NaH or Et3N Solvent: THF or DMF Start->Cond1 Cond2 Hard Nucleophile (RO-) Base: K2CO3 or KOH Solvent: MeOH/EtOH (H-bond active) Start->Cond2 Prod1 4-Substituted-5-chloro Product Cond1->Prod1 Addition-Elimination Prod2 5-Substituted-4-chloro Product Cond2->Prod2 Solvent-Directed Attack

Caption: Divergent reactivity of 4,5-dichloropyridazinones based on nucleophile hardness and solvent effects.

Experimental Procedure (C4-Selective Thiolation)
  • Preparation: Dissolve 4,5-dichloro-2-methylpyridazin-3(2H)-one (1.0 equiv) in anhydrous THF (0.2 M).

  • Activation: Cool to 0 °C. Add NaH (60% dispersion, 1.1 equiv) portion-wise. Stir for 15 min.

  • Nucleophile Addition: Add the thiol (e.g., thiophenol, 1.1 equiv) dropwise.

  • Reaction: Stir at 0 °C to RT for 2–4 hours. Monitor by TLC/LCMS.

  • Workup: Quench with sat. NH₄Cl.[2] Extract with EtOAc.[2][3] The C4-substituted product is typically obtained in >85% yield.[1]

Experimental Procedure (C5-Selective Alkoxylation)
  • Preparation: Dissolve 4,5-dichloro-2-methylpyridazin-3(2H)-one (1.0 equiv) in MeOH (0.2 M).

  • Reaction: Add K₂CO₃ (2.0 equiv) and the corresponding phenol/alcohol (1.1 equiv).

  • Conditions: Reflux (65 °C) for 6–12 hours.

    • Note: The polar protic solvent forms hydrogen bonds with N2/O, effectively shielding C4 and directing the hard alkoxide to C5.

  • Workup: Evaporate solvent, resuspend in water, and filter the precipitate.

Protocol B: Organometallic Regiocontrol (Knochel's Method)

Target: 2-Benzyl-5-chloropyridazin-3(2H)-one (or similar).[1] Principle: The carbonyl group at C3 acts as a Directed Metalation Group (DMG). Using the non-nucleophilic base TMPMgCl·LiCl (Knochel-Hauser Base) ensures exclusive deprotonation at C4, avoiding nucleophilic attack at the ring.

Workflow Diagram

Metalation_Logic Substrate 2-Benzyl-5-chloropyridazin-3-one Reagent Reagent: TMPMgCl·LiCl (1.1 equiv) Solvent: THF, -78 °C to -40 °C Substrate->Reagent Intermediate C4-Magnesiated Species (Stabilized by LiCl) Reagent->Intermediate Kinetic Deprotonation Electrophiles Quench with Electrophile (E+) (Aldehydes, I2, Allyl Bromide) Intermediate->Electrophiles Product 4-Functionalized-5-chloropyridazinone Electrophiles->Product

Caption: Regioselective C4-magnesiation using TMPMgCl·LiCl followed by electrophilic trapping.[1]

Experimental Procedure
  • Drying: Flame-dry a Schlenk flask under Argon.

  • Substrate: Charge with 2-benzyl-5-chloropyridazin-3(2H)-one (1.0 mmol) and anhydrous THF (5 mL). Cool to -40 °C.[1]

  • Metalation: Dropwise add TMPMgCl·LiCl (1.0 M in THF, 1.1 mL, 1.1 equiv).

    • Critical: Maintain temperature between -40 °C and -20 °C. Stir for 30 minutes. The solution usually turns dark red/brown.

  • Quenching: Add the electrophile (e.g., benzaldehyde, 1.2 equiv) dissolved in THF.

  • Completion: Allow to warm to RT over 1 hour. Quench with sat. NH₄Cl.[2]

  • Purification: Silica gel chromatography. Yields typically range 70–90%.[4]

Protocol C: Sequential Dual Functionalization (C4 then C5)

To access 4,5-disubstituted cores, combine Protocol A/B with Cross-Coupling.

Strategy:

  • Step 1 (C4): Install a substituent at C4 using Protocol B (Metalation) or Protocol A (Soft SNAE).[1]

    • Example: 2-Benzyl-5-chloro-4-iodopyridazin-3-one (via Metalation/Iodine quench).[1]

  • Step 2 (C5): Utilize the remaining halide (Cl or Br) for Palladium-catalyzed cross-coupling.[1]

    • Note: C4-iodides are more reactive than C5-chlorides/bromides in Pd-coupling, allowing selective reaction at C4 if a di-halo system is used.[1] However, if C4 is already alkylated/arylated, the C5-chloride can be activated using bulky ligands (e.g., SPhos, XPhos).

Quantitative Comparison of Methods
MethodPositionSubstrate ScopeTypical YieldLimiting Factors
SNAE (NaH) C4Thiols, Amines85-95%Limited to heteroatom nucleophiles.[1]
SNAE (K₂CO₃/MeOH) C5Alkoxides60-80%Requires polar solvent; regioselectivity can erode.[1]
TMPMgCl[1]·LiCl C4Electrophiles (C, I, Br)70-90%Requires cryogenic conditions; moisture sensitive.
Mg-Halogen Exchange C55-Bromo derivatives60-80%Requires 5-bromo precursor; C4 must be blocked or less reactive.[1]

References

  • Regioselective Metalation (Knochel Method): Verhelst, T., et al. "Synthesis of Functionalized Pyridazin-3(2H)-ones via Selective Bromine–Magnesium Exchange and Lactam Directed Ortho C–H Magnesiation."[1] Journal of Organic Chemistry, 2011 , 76(16), 6670–6677. Link[1]

  • Nucleophilic Substitution Regiochemistry: Kim, J.S., et al. "Nucleophilic Substitution Reactions of 4,5-Dichloro-2-methyl-6-nitro-2H-pyridazin-3-one."[1] Journal of the Korean Chemical Society, 2001 , 45(3), 263. Link

  • General Pyridazinone Synthesis Review: Boukharsa, Y., et al. "Pyridazin-3(2H)-ones: Synthesis, reactivity, applications in pharmacology and agriculture." Journal of Chemical and Pharmaceutical Research, 2014 , 6(12), 297-310. Link

  • Sequential Functionalization: Maes, B. U. W., et al. "Functionalization of the Pyridazine Scaffold by Using Thio-Substituted Pyridazine Building Blocks." European Journal of Organic Chemistry, 2009 . Link[1]

  • Minisci Reaction Context: Duncton, M. A. J. "Minisci reactions: Versatile tools for the functionalization of heterocycles."[5] MedChemComm, 2011 , 2, 1135-1161. Link

Sources

Method

Preparation of 2-(2,5-dichlorophenyl)pyridazin-3-one analogs

Application Note: High-Fidelity Synthesis and Functionalization of 2-(2,5-Dichlorophenyl)pyridazin-3-one Scaffolds Executive Summary & Scientific Rationale The pyridazin-3(2H)-one pharmacophore is a "privileged structure...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: High-Fidelity Synthesis and Functionalization of 2-(2,5-Dichlorophenyl)pyridazin-3-one Scaffolds

Executive Summary & Scientific Rationale

The pyridazin-3(2H)-one pharmacophore is a "privileged structure" in drug discovery, serving as a core scaffold for agents ranging from COX-2 inhibitors and phosphodiesterase (PDE) inhibitors to phytoene desaturase (PDS) inhibiting herbicides (e.g., Norflurazon).

This guide details the robust preparation of 2-(2,5-dichlorophenyl)pyridazin-3-one analogs. The presence of the 2,5-dichlorophenyl moiety introduces significant lipophilicity and metabolic stability, often enhancing bioavailability and target residence time.

Key Technical Challenges Addressed:

  • Hydrazine Instability: Mitigating the oxidation/degradation of electron-deficient aryl hydrazines during condensation.

  • Regiocontrol: Directing nucleophilic aromatic substitution (

    
    ) selectively to the C4 or C5 position of the pyridazinone ring.
    
  • Scalability: utilizing mucochloric acid as an inexpensive, atom-economical C4 building block.

Synthetic Strategy & Pathway Visualization

The synthesis hinges on a "condense-then-diversify" strategy. We first construct the 4,5-dichloropyridazinone core, then exploit the electronic differentiation between C4 and C5 for sequential functionalization.

Mechanism of Regioselectivity: The C3 carbonyl group acts as a vinylogous electron-withdrawing group. Resonance structures render C4 more electrophilic than C5. Consequently, soft nucleophiles (amines, thiols) preferentially attack C4. Harder nucleophiles (alkoxides) or forcing conditions are required to substitute C5, often after C4 has already been derivatized.

SyntheticWorkflow Start Mucochloric Acid (Starting Material) Scaffold Scaffold 1: 4,5-dichloro-2-(2,5-dichlorophenyl) pyridazin-3(2H)-one Start->Scaffold Condensation (Aq. H2SO4, Reflux) Reagent (2,5-Dichlorophenyl) hydrazine HCl Reagent->Scaffold AnalogA Library A (C4-Substituted): 4-amino-5-chloro-... Scaffold->AnalogA SNAr (Regioselective) (Amine, K2CO3, MeCN) AnalogB Library B (C4,C5-Disubstituted): 4,5-diamino-... AnalogA->AnalogB SNAr (Forcing) (Excess Amine, 120°C)

Figure 1: Step-wise construction of pyridazinone libraries. The C4 position is the primary site of diversity generation.

Detailed Experimental Protocols

Protocol A: Scaffold Assembly (Cyclocondensation)

This step involves the reaction of mucochloric acid (3,4-dichloro-5-hydroxyfuran-2(5H)-one) with (2,5-dichlorophenyl)hydrazine. Note that mucochloric acid exists in equilibrium between its lactone and open-chain aldehyde form; the latter reacts with the hydrazine.

Reagents:

  • Mucochloric acid (1.0 equiv)[1]

  • (2,5-Dichlorophenyl)hydrazine hydrochloride (1.0 equiv)

  • Solvent: 3M Aqueous Sulfuric Acid (

    
    ) or Glacial Acetic Acid (
    
    
    
    ).
    • Recommendation: Use 3M

      
        for cleaner workup and higher yield with electron-deficient hydrazines.
      

Procedure:

  • Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

  • Charging: Add mucochloric acid (1.69 g, 10 mmol) and (2,5-dichlorophenyl)hydrazine hydrochloride (2.13 g, 10 mmol).

  • Solvent: Add 30 mL of 3M aqueous

    
    .
    
  • Reaction: Heat the suspension to reflux (approx. 100–110 °C) with vigorous stirring.

    • Observation: The mixture will initially be heterogeneous. As the reaction proceeds (2–4 hours), a heavy precipitate (the pyridazinone) typically forms.

  • Monitoring: Monitor by TLC (30% EtOAc in Hexanes). The hydrazine spot (stains with ninhydrin) should disappear.

  • Workup: Cool the mixture to room temperature (25 °C) and then to 0 °C in an ice bath.

  • Isolation: Filter the solid precipitate under vacuum. Wash the cake copiously with cold water (

    
     mL) to remove residual acid.
    
  • Purification: Recrystallize from Ethanol/Water (9:1) if necessary.[2]

    • Expected Yield: 85–95%.

    • Characterization:

      
       NMR should show a singlet around 
      
      
      
      8.2–8.4 ppm (H-5 of the pyridazinone ring, though formally C6, the proton is at position 6).
Protocol B: Regioselective C4-Amination (Library Generation)

This protocol exploits the higher electrophilicity of the C4 position to generate mono-substituted analogs.

Reagents:

  • Scaffold 1 (from Protocol A) (1.0 equiv)

  • Secondary Amine (e.g., Morpholine, Piperidine, N-methylpiperazine) (1.2 equiv)

  • Base: Potassium Carbonate (

    
    ) (2.0 equiv) or Cesium Carbonate (
    
    
    
    ) (1.5 equiv).
  • Solvent: Acetonitrile (MeCN) (anhydrous).

Procedure:

  • Dissolution: In a reaction vial, suspend Scaffold 1 (1.0 mmol) and

    
     (2.0 mmol) in MeCN (5 mL).
    
  • Addition: Add the amine (1.2 mmol) dropwise.

  • Reaction: Heat to reflux (80 °C) for 2–6 hours.

    • Mechanistic Insight: The base neutralizes the HCl generated. Without base, the amine acts as an HCl scavenger, requiring 2+ equivalents, which is atom-inefficient.

  • Workup: Pour the reaction mixture into crushed ice/water (20 mL).

  • Extraction: Extract with Ethyl Acetate (

    
     mL). Wash combined organics with Brine, dry over 
    
    
    
    , and concentrate.
  • Purification: Flash chromatography (SiO2, Hexane/EtOAc gradient).

    • Regiochemistry Validation: In the

      
       NMR, the vinylic proton at C5 (now C6-H) often shifts upfield slightly due to the electron-donating effect of the amino group at C4, but the key identifier is NOE (Nuclear Overhauser Effect) between the C4-substituent and the C5-Cl (no signal) vs C4-substituent and C6-H (no signal) vs C5-substituent and C6-H. Wait—Correction: In 4-amino-5-chloro derivatives, the remaining proton is at C6. NOE interaction between the N-aryl group (ortho protons) and the C6-H is possible. NOE between the amine at C4 and the N-aryl group is unlikely due to distance. X-ray is the gold standard, but literature confirms C4 preference for amines [1, 2].
      

Quantitative Data Summary

Table 1: Reaction Optimization for Scaffold Synthesis

EntrySolvent SystemTemp (°C)Time (h)Yield (%)Purity (HPLC)Notes
1Ethanol /

80126588%Incomplete conversion; difficult purification.
2Glacial AcOH11848292%Product soluble in hot AcOH; precipitates on cooling.
33M

(Aq)
100 3 94 >98% Best Method. Product precipitates cleanly.[1]

Table 2: Representative Analogs (C4-Substitution)

Analog IDNucleophileConditionsYield (%)LogP (Calc)
2a Morpholine

, MeCN, 80°C
882.4
2b N-Me-Piperazine

, MeCN, 80°C
852.1
2c Pyrrolidine

, MeCN, 80°C
912.8

Troubleshooting & Critical Parameters

Troubleshooting Problem Problem: Low Yield or Impure Product Check1 Check Hydrazine Quality (Is it dark/oxidized?) Problem->Check1 Action1 Recrystallize Hydrazine HCl from EtOH/Et2O Check1->Action1 Yes Check2 Check Regioselectivity (Mixture of isomers?) Check1->Check2 No Action2 Lower Temp to 50°C; Switch solvent to THF Check2->Action2 Yes Check3 Hydrolysis of Cl (Formation of OH analog) Check2->Check3 No Action3 Ensure Anhydrous Solvents; Dry K2CO3 beforehand Check3->Action3 Yes

Figure 2: Decision tree for troubleshooting common synthetic failures.

Critical Control Points:

  • Hydrazine Salt vs. Free Base: Always use the hydrochloride salt of (2,5-dichlorophenyl)hydrazine. The free base is prone to rapid air oxidation to the diazo species, which decomposes.

  • Temperature Control in

    
    :  While C4 is more reactive, excessive heat (>100°C) or strong alkoxide bases can lead to bis-substitution (C4 and C5) or substitution at C5. Stick to carbonate bases and refluxing acetonitrile for high fidelity mono-substitution.
    

References

  • Synthesis of 4,5-dichloropyridazin-3-ones: Title: Synthesis and evaluation of novel 4-chloro-5-(cyclic/acyclic amino)-2-p-tolyl-(2H)-pyridazin-3-one derivatives as anticancer agents. Source:Chemistry & Biology Interface, 2020, 10, 128-139.[1] URL:[Link]

  • Regioselective Nucleophilic Substitution: Title: Functionalization of 4,5-Dichloropyridazin-3(2H)-one.[3][4][5] Source:Journal of the Korean Chemical Society, 2014, 58(1), 140-143. URL:[Link]

  • Biological Relevance (Norflurazon Analogs): Title: 4,5-Dihydro-2H-pyridazin-3-ones as a Platform for the Construction of Chiral 4,4-Disubstituted-dihydropyridazin-3-ones.[6] Source:Molecules, 2021, 26(1), 168. URL:[Link]

  • General Heterocycle Synthesis (Mucochloric Acid Chemistry): Title: Mucochloric Acid: A Versatile Building Block in Heterocyclic Synthesis. Source:Heterocycles, General Reference. URL:[Link]

Sources

Application

Microwave-assisted synthesis of 4,5-Dibromo-2-(2,5-dichlorophenyl)pyridazin-3-one

Executive Summary This application note details a high-efficiency, microwave-assisted protocol for the synthesis of 4,5-Dibromo-2-(2,5-dichlorophenyl)pyridazin-3-one . Traditionally synthesized via prolonged reflux (4–8...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This application note details a high-efficiency, microwave-assisted protocol for the synthesis of 4,5-Dibromo-2-(2,5-dichlorophenyl)pyridazin-3-one . Traditionally synthesized via prolonged reflux (4–8 hours) in acetic acid or ethanol, this heterocyclic scaffold is a critical intermediate in the development of agrochemicals (herbicides) and pharmaceutical agents (COX inhibitors, antihypertensives).

By transitioning to microwave (MW) irradiation, this protocol reduces reaction time to <15 minutes , increases yield to >90% , and minimizes solvent waste. This guide provides a self-validating workflow, mechanistic insights, and troubleshooting parameters for drug discovery and process chemistry teams.

Scientific Grounding & Retrosynthesis

The Chemistry

The synthesis relies on the condensation cyclization of mucobromic acid with 2,5-dichlorophenylhydrazine .

  • Mucobromic Acid: Provides the C4 unit with pre-installed bromine atoms. It exists in equilibrium between an open-chain aldehyde-acid and a cyclic lactol (hydroxylactone).

  • Microwave Effect: Dielectric heating rapidly accesses the transition state for the initial hydrazone formation and the subsequent dehydrative cyclization, suppressing side reactions (e.g., dehalogenation) common in prolonged thermal heating.

Reaction Pathway Visualization

The following diagram illustrates the mechanistic pathway and the critical cyclization step accelerated by MW irradiation.

ReactionMechanism Reagents Reagents (Mucobromic Acid + 2,5-Dichlorophenylhydrazine) Inter Intermediate (Hydrazone Formation) Reagents->Inter Nucleophilic Attack (MW Acceleration) TS Transition State (Ring Closure) Inter->TS Intramolecular Cyclization Product Product 4,5-Dibromo-2-(2,5-dichlorophenyl) pyridazin-3-one TS->Product Dehydration (-H2O) Byproduct Byproduct (H2O) TS->Byproduct

Figure 1: Mechanistic pathway for the condensation of mucobromic acid with hydrazine derivatives.

Experimental Protocol

Materials & Reagents
ReagentMW ( g/mol )Equiv.[1][2][3][4][5][6]Role
Mucobromic Acid 257.871.0Electrophile / C4-Source
2,5-Dichlorophenylhydrazine 177.031.05Nucleophile
Glacial Acetic Acid 60.05SolventReaction Medium / Catalyst
Ethanol (Optional) 46.07WashPurification
Equipment Specifications
  • Reactor: Single-mode Microwave Synthesizer (e.g., CEM Discover or Anton Paar Monowave).

  • Vessel: 10 mL or 30 mL pressurized glass vial with silicone/PTFE septum.

  • Temperature Control: IR sensor (external) or Fiber Optic (internal). Fiber optic is preferred for accuracy.

Step-by-Step Methodology (The "Golden Path")

Step 1: Preparation

  • Weigh 1.0 mmol (258 mg) of Mucobromic acid and 1.05 mmol (186 mg) of 2,5-Dichlorophenylhydrazine directly into a 10 mL microwave vial.

  • Add 3–4 mL of Glacial Acetic Acid.

  • Add a magnetic stir bar. Cap the vial and vortex for 10 seconds to create a suspension.

    • Note: The solids may not fully dissolve at room temperature; this is normal.

Step 2: Microwave Irradiation Program the reactor with the following "Hold" method:

  • Temperature: 130°C

  • Time: 10 minutes

  • Power: Dynamic (Max 150 W)

  • Stirring: High

  • Pre-stir: 30 seconds (to mix before heating)

Step 3: Workup & Isolation

  • Allow the vial to cool to <50°C (using compressed air cooling feature of the reactor).

  • The product typically precipitates as a solid upon cooling.

  • Pour the reaction mixture into 20 mL of ice-cold water to complete precipitation.

  • Stir for 15 minutes.

  • Filter the solid using a sintered glass funnel or Buchner funnel.

  • Wash the cake with cold water (2 x 10 mL) followed by a small amount of cold ethanol (1 x 2 mL) to remove trace acetic acid and unreacted hydrazine.

Step 4: Purification (If necessary)

  • Recrystallize from Ethanol or Ethanol/Water (9:1) .

  • Dry in a vacuum oven at 50°C for 4 hours.

Process Validation & Analysis

Workflow Visualization

Workflow Setup 1. Setup Weigh Reagents + AcOH in MW Vial MW 2. Reaction MW: 130°C, 10 min Dynamic Power Setup->MW Quench 3. Quench Pour into Ice Water Precipitate Product MW->Quench Filter 4. Isolation Filter & Wash (H2O / Cold EtOH) Quench->Filter QC 5. QC Analysis NMR, MP, HPLC Filter->QC

Figure 2: Operational workflow for the microwave-assisted synthesis.

Characterization Data (Expected)
  • Appearance: Off-white to pale yellow crystalline solid.

  • Yield: 88–95% (vs. 65–75% thermal).

  • Melting Point: ~148–152°C (Verify experimentally; analogs typically melt in this range).

  • 1H NMR (DMSO-d6, 400 MHz):

    • 
       8.3–8.4 ppm (s, 1H, H-5 of pyridazinone ring - Characteristic Singlet).
      
    • 
       7.5–7.9 ppm (m, 3H, Aromatic protons of dichlorophenyl group).
      
  • TLC (Hexane:EtOAc 3:1): Product

    
     ~0.6 (Starting materials will be distinct).
    
Troubleshooting Guide
ObservationRoot CauseCorrective Action
Low Yield / Sticky Solid Incomplete cyclizationIncrease MW temp to 140°C or extend time to 15 min.
Dark/Black Product Thermal decompositionReduce temp to 120°C; ensure inert atmosphere (N2 purge).
Starting Material Remains Moisture in solventUse anhydrous Acetic Acid; water inhibits the dehydration step.

Safety & Hazards

  • Hydrazine Derivatives: Toxic and potential sensitizers. Handle in a fume hood.

  • Mucobromic Acid: Corrosive and lachrymator.

  • Microwave Vials: Do not exceed the pressure rating of the vessel (typically 20-30 bar). Acetic acid has a moderate vapor pressure, but rapid heating can cause spikes.

References

  • Abu-Melha, S., et al. (2021).[6] Microwave-Assisted One Pot Three-Component Synthesis of Novel Bioactive Thiazolyl-Pyridazinediones. MDPI Molecules. Retrieved from [Link]

  • Matos, M. J., et al. (2018). Safe Synthesis of 4,7-Dibromo[1,2,5]thiadiazolo[3,4-d]pyridazine. MDPI Molbank. Retrieved from [Link]

  • PubChem. (2025).[7] 4,5-dibromo-2-(4-methylphenyl)-3(2H)-pyridazinone Compound Summary. Retrieved from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing Synthesis of 4,5-Dibromo-2-(2,5-dichlorophenyl)pyridazin-3-one

Ticket ID: SYN-DBP-001 Status: Open Subject: Yield Improvement & Troubleshooting Guide Assigned Specialist: Senior Application Scientist Executive Summary: The Chemistry at a Glance The synthesis of 4,5-Dibromo-2-(2,5-di...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: SYN-DBP-001 Status: Open Subject: Yield Improvement & Troubleshooting Guide Assigned Specialist: Senior Application Scientist

Executive Summary: The Chemistry at a Glance

The synthesis of 4,5-Dibromo-2-(2,5-dichlorophenyl)pyridazin-3-one typically proceeds via the condensation of mucobromic acid with (2,5-dichlorophenyl)hydrazine . While theoretically straightforward, this reaction is sensitive to pH, temperature, and solvent choice. Low yields (<50%) are often caused by competing hydrolysis, incomplete cyclization, or "tarring" due to oxidative degradation.

This guide breaks down the optimization process into three critical phases: Reagent Quality , Reaction Control , and Purification Logic .

Phase 1: Pre-Reaction Quality Control (The Setup)

Q: Why is my mucobromic acid yellow, and does it matter? A: Yes, it matters significantly. Pure mucobromic acid should be colorless or white crystals (m.p. 124–125°C).[1] A yellow tint indicates contamination with free bromine or hydrobromic acid (HBr) from its synthesis.

  • Impact: Free acid/bromine promotes oxidative side reactions and tar formation during the hydrazine condensation step.

  • Fix: Recrystallize crude mucobromic acid from boiling water containing activated carbon before use [1].

Q: Should I use the hydrazine hydrochloride salt or the free base? A: The hydrochloride salt is preferred for stability during storage, but the reaction requires the free base species to attack the carbonyl.

  • Protocol Adjustment: If using (2,5-dichlorophenyl)hydrazine hydrochloride, you must add a stoichiometric amount of mild base (e.g., Sodium Acetate) to the reaction mixture to liberate the free hydrazine in situ. Using strong bases (NaOH) will degrade the mucobromic acid [2].

Phase 2: Reaction Optimization (The Cook)

Standard Optimized Protocol
ParameterSpecificationReason
Solvent Glacial Acetic Acid or Ethanol/Water (1:1)Acetic acid promotes cyclization; Ethanol/Water is greener but may require acid catalysis.
Concentration 0.5 M - 1.0 MToo dilute slows kinetics; too concentrated risks exotherm control.
Temperature Reflux (90-110°C)Required for the dehydration/ring-closure step.
Time 2–4 HoursExtended reflux leads to debromination or hydrolysis.
Step-by-Step Workflow
  • Dissolution: Dissolve 1.0 eq of Mucobromic Acid in Glacial Acetic Acid (approx. 5 mL per gram).

  • Addition: Add 1.05 eq of (2,5-dichlorophenyl)hydrazine slowly at room temperature.

    • Observation: The solution will likely turn orange/red immediately due to hydrazone formation.

  • Cyclization (The Critical Step): Heat the mixture to reflux.

    • Checkpoint: Monitor by TLC. The intermediate hydrazone (often more polar) should disappear, converting to the less polar pyridazinone.

  • Quench: Cool to room temperature. Pour the mixture into crushed ice/water (approx. 5x reaction volume).

Troubleshooting the Reaction

Issue: "The reaction mixture turned into a black tar."

  • Cause: Thermal decomposition or oxidation. This often happens if the reaction is run too hot without inert gas, or if the mucobromic acid contained free bromine.

  • Solution:

    • Ensure nitrogen/argon atmosphere.

    • Reduce temperature to 80-90°C and extend time slightly.

    • Add a radical scavenger (e.g., trace hydroquinone) if the problem persists (rarely needed if reagents are pure).

Issue: "I see a major side product with lower mass (-Br)."

  • Cause: Hydrodehalogenation. Prolonged heating in the presence of hydrazine can reduce the C-Br bond.

  • Solution: Strictly limit reflux time. Stop the reaction immediately upon consumption of the starting material.

Phase 3: Work-up & Purification Logic

Q: The product precipitates as a sticky gum, not a solid. How do I fix this? A: This "oiling out" occurs when impurities (unreacted hydrazine or oligomers) prevent crystal lattice formation.

  • The Fix: Decant the aqueous supernatant. Dissolve the gum in a minimum amount of hot ethanol or acetic acid. Allow it to cool very slowly to room temperature, then to 4°C. Scratching the glass induces nucleation.

Q: How do I remove unreacted hydrazine? A: Hydrazines are potential genotoxins and must be removed.

  • Wash: The crude solid should be washed with dilute HCl (1N). This protonates any remaining hydrazine, keeping it in the aqueous filtrate, while the pyridazinone product remains insoluble.

Yield Comparison by Solvent System
Solvent SystemTypical YieldPurity ProfileNotes
Glacial Acetic Acid 85-92% HighBest for solubility and catalysis. Harder to remove trace solvent.
Ethanol (Abs.) 65-75%ModerateRequires acid catalyst (HCl/H2SO4) for efficient ring closure.
Water (Aq.) 40-50%LowPoor solubility of reagents leads to heterogeneous reaction and side products.

Visualizing the Pathway

The following diagram illustrates the reaction logic, including the critical intermediate and potential failure points (Side Reactions).

ReactionPathway Start Mucobromic Acid + (2,5-Dichlorophenyl)hydrazine Inter Intermediate: Hydrazone Formation Start->Inter RT, Solvent Cyclization Ring Closure (- H2O) Inter->Cyclization Heat/Acid Cat. Side_Tar Side Product: Tarry Polymer Inter->Side_Tar Oxidation/Impure Reagents Product TARGET: 4,5-Dibromo-2-(2,5-dichlorophenyl) pyridazin-3-one Cyclization->Product Reflux Side_Hyd Side Product: Hydrolysis/Debromination Cyclization->Side_Hyd Prolonged Heating or High pH

Caption: Reaction pathway from condensation to cyclization, highlighting critical failure modes (red dashed lines) leading to tar or hydrolysis.

References

  • Organic Syntheses . "Mucobromic Acid".[1][2][3][4] Org.[3][5][6] Synth. 1947, 27, 56. Link

  • National Institutes of Health (NIH) . "Synthesis of new pyridazino[4,5-b]indol-4-ones and pyridazin-3(2H)-one analogs". Bioorg. Med. Chem. Lett. 2014. Link

  • PubChem . "4,5-dibromo-2-(4-methylphenyl)-3(2H)-pyridazinone (Analogous Chemistry)".[7] Link

  • Indian Journal of Chemistry . "One pot synthesis of 4,5-dibromo-3,6-diarylpyridazine". Link

Sources

Optimization

Overcoming solubility issues of pyridazinones in aqueous buffers

Topic: Overcoming Solubility Issues of Pyridazinone Derivatives in Aqueous Buffers Introduction: The Pyridazinone Paradox Welcome to the technical support hub for pyridazinone formulation. If you are here, you are likely...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Overcoming Solubility Issues of Pyridazinone Derivatives in Aqueous Buffers

Introduction: The Pyridazinone Paradox

Welcome to the technical support hub for pyridazinone formulation. If you are here, you are likely facing the "Pyridazinone Paradox": a scaffold that offers exceptional pharmacological versatility (PDE inhibitors, cardiotonics, COX-2 inhibitors) but possesses a rigid, planar structure that resists aqueous solvation.

The core pyridazin-3(2H)-one moiety is characterized by high crystal lattice energy (due to strong intermolecular


-

stacking and hydrogen bonding) and moderate lipophilicity. This guide moves beyond generic advice to provide specific, chemically grounded protocols for keeping these molecules in solution during your biological assays.

Module 1: Diagnostics – Why is it Crashing Out?

Before selecting a solvent system, you must diagnose the type of insolubility you are facing.

The Kinetic vs. Thermodynamic Trap

Most researchers work with Kinetic Solubility (diluting a DMSO stock into buffer). However, pyridazinones are notorious for forming supersaturated solutions that appear clear initially but precipitate (crash out) over minutes or hours.

  • Symptom: Solution is clear at T=0 but turbid at T=30 min.

  • Cause: The "Parachute Effect" failed. The water molecules stripped the DMSO solvation shell faster than the compound could equilibrate, leading to nucleation.

Decision Matrix: Selecting the Right Strategy

Use this logic flow to determine the best solubilization method based on your compound's specific substitution pattern.

G Start Start: Analyze Structure Ionizable Is there an ionizable group? (e.g., -COOH, -NH2, unsubstituted lactam NH) Start->Ionizable Acidic Acidic (Unsubstituted NH) pKa ~10-11 Ionizable->Acidic Yes (Lactam NH) Basic Basic (Amino side chain) pKa ~4-8 Ionizable->Basic Yes (Amine) Neutral Neutral / Lipophilic (N-substituted) Ionizable->Neutral No Strategy_pH Strategy A: pH Adjustment (Limited utility for neutral core) Acidic->Strategy_pH pH > 10 (Caution: Hydrolysis) Basic->Strategy_pH pH < 4 (Caution: Acid stability) Strategy_Cosolvent Strategy B: Cosolvent System (DMSO/PEG-400) Neutral->Strategy_Cosolvent First Line Strategy_CD Strategy C: Complexation (HP-β-Cyclodextrin) Strategy_pH->Strategy_CD If pH incompatible with assay Strategy_Cosolvent->Strategy_CD If ppt persists or DMSO toxic

Figure 1: Decision matrix for selecting a solubilization strategy. Note that while pH adjustment is possible for some derivatives, the extreme pH required often conflicts with biological assays, making cosolvents or cyclodextrins the preferred route.

Module 2: The Toolkit – Proven Protocols

Protocol A: The "Golden Triangle" Cosolvent System

For neutral pyridazinones (e.g., N-methylated derivatives like Emorfazone analogs), simple DMSO dilution often fails because the dielectric constant of the solvent drops too sharply. We use a ternary system: DMSO + PEG-400 + Water .

Mechanism: PEG-400 acts as an interfacial tension reducer, preventing the rapid aggregation of hydrophobic molecules when the DMSO is diluted.

Step-by-Step Workflow:

  • Stock Preparation: Dissolve compound in 100% DMSO to 100x the final concentration (e.g., 10 mM).

  • Intermediate Phase (Critical Step):

    • Do NOT add DMSO stock directly to the buffer.

    • Add the DMSO stock to pure PEG-400 first.

    • Ratio: 1 part DMSO stock : 4 parts PEG-400.

    • Result: A stable concentrate (2 mM).

  • Final Dilution: Slowly add the warm buffer (37°C) to the DMSO/PEG mix with constant vortexing.

Excipient Compatibility Table:

ExcipientSolubilization Power (Pyridazinones)Max Bio-Assay Conc.[1]Risk Factor
DMSO High (Freely Soluble)0.1% - 1.0%Cytotoxicity, enzyme denaturation
PEG-400 Moderate-High1% - 5%Viscosity, osmotic stress
Ethanol Low (Sparingly Soluble)< 1%Volatility, precipitation on storage
Transcutol High< 0.5%Membrane permeability alteration
Protocol B: Cyclodextrin Complexation (The "Invisible Shield")

When cosolvents are toxic to your cells, Hydroxypropyl-


-Cyclodextrin (HP-

-CD) is the industry standard. It encapsulates the hydrophobic pyridazinone ring, shielding it from the aqueous environment.

Why HP-


-CD?  Natural 

-CD has low solubility itself. The hydroxypropyl derivative is highly soluble and prevents the formation of crystalline precipitates.

The "Kneading" Method (Small Scale):

  • Calculate: Use a 1:2 molar ratio (Drug:CD) to ensure full encapsulation.

  • Solubilize: Dissolve HP-

    
    -CD in water/buffer (20-40% w/v).
    
  • Add Drug: Add the pyridazinone solid (or a small volume of acetone stock) to the CD solution.

  • Equilibrate: Shake at 250 RPM for 24 hours at room temperature.

  • Filter: Pass through a 0.22 µm PVDF filter to remove uncomplexed solid.

  • Validate: Check concentration via UV-Vis (Pyridazinones typically absorb at 250-280 nm).

Module 3: Troubleshooting & FAQs

Q1: My compound precipitates immediately when I add the DMSO stock to the media. Why?

Diagnosis: This is the "Solvent Shock" phenomenon. Mechanism: When a droplet of DMSO hits water, the mixing is highly exothermic and the water structure reorganizes rapidly around the DMSO, leaving the hydrophobic drug "naked." Solution:

  • Use the Sub-surface Injection Technique: Do not drop the stock on top of the media. Submerge the pipette tip into the vortexing buffer and dispense slowly.

  • Switch to Protocol A: Pre-dilute with PEG-400 to buffer the polarity shift.

Q2: I see a "haze" in my wells after 2 hours. Does this matter?

Diagnosis: Ostwald Ripening. Expert Insight: Yes, it matters. The haze indicates micro-crystals are growing. This reduces the effective concentration of the drug available to bind your target. Action:

  • Spin down the plate (1000 x g for 5 mins). If the pellet is visible, your data is invalid.

  • Reduce the final concentration or increase the HP-

    
    -CD concentration.
    
Q3: Can I use acidic pH to dissolve my pyridazinone?

Diagnosis: Only if you have an unsubstituted lactam nitrogen (position 2). Technical Detail: The pKa of the unsubstituted pyridazinone NH is ~10.5 (weakly acidic). It does not protonate easily in acid (the basic nitrogens are very weak, pKa < 3). Action: Acidifying usually decreases solubility for these molecules. If anything, you need a basic pH (pH > 10) to ionize the NH, but this is rarely physiological. Stick to neutral pH with cyclodextrins.

Visualizing the "Crash Out" Mechanism

Understanding the microscopic events helps you prevent them.

CrashOut Stock DMSO Stock (Drug Solvated by DMSO) Mixing Mixing Interface (Water strips DMSO) Stock->Mixing Dilution Supersat Supersaturation (High Energy State) Mixing->Supersat Rapid Solvent Exchange Nucleation Nucleation (Nano-aggregates) Supersat->Nucleation Time > T(crit) Precip Macroscopic Precipitation Nucleation->Precip Ostwald Ripening PEG PEG-400 Shielding (Prevents Stripping) PEG->Mixing Stabilizes CD Cyclodextrin (Encapsulation) CD->Supersat Sequesters Hydrophobe

Figure 2: The mechanism of precipitation upon dilution (The "Crash Out"). Interventions like PEG-400 or Cyclodextrins act at the mixing and supersaturation stages to prevent nucleation.

References

  • Solubility of Pyridazinone Derivatives in Binary Systems: Haq, N. et al.[2][3] (2019).[3][4][5] Experimental and Computational Approaches for Solubility Measurement of Pyridazinone Derivative in Binary (DMSO + Water) Systems. Molecules. Key Insight: Confirms DMSO as the superior solvent and establishes thermodynamic parameters for pyridazinone dissolution.

  • Cyclodextrin Complexation Strategies: Jandrić, I. et al.[6] (2018).[7] Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes.[6][7][8][9][10] Molecules. Key Insight: Details the mechanism of HP-beta-CD in stabilizing hydrophobic heterocycles.

  • Kinetic vs. Thermodynamic Solubility: Bhattachar, S. et al. (2006). Kinetic solubility of hydrophobic compounds in high-throughput screening. Expert Opinion on Drug Discovery. Key Insight: Explains the supersaturation risks when diluting DMSO stocks into aqueous buffers.

  • Cosolvent Selection for Injectables/Buffers: Strickley, R.G. (2004).[11] Solubilizing excipients in oral and injectable formulations.[8][12] Pharmaceutical Research. Key Insight: Provides the "safe" limits for PEG-400 and DMSO in biological formulations.

Sources

Troubleshooting

Identifying common byproducts in 2,5-dichlorophenyl hydrazine reactions

Technical Support Center: 2,5-Dichlorophenylhydrazine Reaction Troubleshooting Executive Summary Researchers utilizing 2,5-dichlorophenylhydrazine (2,5-DCPH) often encounter reproducibility issues stemming from its inher...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: 2,5-Dichlorophenylhydrazine Reaction Troubleshooting

Executive Summary

Researchers utilizing 2,5-dichlorophenylhydrazine (2,5-DCPH) often encounter reproducibility issues stemming from its inherent oxidative instability and specific reactivity profiles in Fischer indole and pyrazole syntheses.[1] This guide moves beyond basic protocols to address the root causes of failure—specifically, the identification and management of "silent" byproducts that mimic the target molecule or arrest the reaction mechanism.

Part 1: Troubleshooting & Diagnostic Q&A

Q1: My reaction mixture turns dark red/black immediately upon heating. Is this normal?

Diagnosis: Oxidative Degradation (Azo Formation) While a color change to yellow/orange is expected due to hydrazone formation, a rapid shift to dark red or black indicates the oxidative dimerization of the hydrazine starting material into 1,2-bis(2,5-dichlorophenyl)diazene (azo impurity) and subsequent polymerization into tars.[1]

  • The Cause: Aryl hydrazines are potent reducing agents. In the presence of atmospheric oxygen, trace metal ions, or oxidizing solvents, they lose hydrogen to form the azo compound. This byproduct is "dead" to Fischer indolization and pyrazole formation.

  • The Fix:

    • Degas all solvents (sparge with argon/nitrogen for 15 mins) before adding the hydrazine.

    • Check your starting material: Run a TLC.[2][3][4] If you see a non-polar, UV-active spot (high

      
      ) that does not stain with ninhydrin, your hydrazine is already oxidized.[1]
      
    • Rescue Protocol: If the hydrazine salt is discolored, recrystallize it from Ethanol/HCl (see Protocol A).[1]

Q2: I see a persistent "aniline-like" impurity in my crude NMR that resists column chromatography. What is it?

Diagnosis: Reductive Cleavage to 2,5-Dichloroaniline This is a common byproduct when 2,5-DCPH is subjected to harsh reducing conditions or disproportionation.

  • The Mechanism: Under strong acidic heating (Fischer Indole conditions), the N-N bond can cleave, releasing 2,5-dichloroaniline .[1]

  • Identification: Look for a broad singlet (amine

    
    ) around 5.5 ppm (solvent dependent) and an upfield shift of aromatic protons relative to the hydrazine.[1]
    
  • Removal: Aniline is difficult to separate from the hydrazine by silica chromatography due to similar polarity.

    • Solution: Dissolve the crude mixture in an organic solvent (EtOAc) and wash with 1M HCl .[1] The aniline will protonate and partition into the aqueous layer more readily than the less basic indole/pyrazole products (or use a specific pH gradient extraction).

Q3: My Fischer Indole yield is <20%, and I isolate a solid that matches the mass of the intermediate. Why didn't it cyclize?

Diagnosis: Arrested Hydrazone / "Ene-hydrazine" Failure The reaction stopped at the hydrazone stage.

  • The Cause: The 2,5-dichloro substitution pattern exerts a steric and electronic deactivation. The electron-withdrawing chlorine atoms reduce the nucleophilicity of the

    
    -carbon (enamine tautomer), making the [3,3]-sigmatropic rearrangement (the rate-determining step) significantly slower.
    
  • The Fix:

    • Increase Acid Strength: Switch from acetic acid to Polyphosphoric Acid (PPA) or ZnCl₂ in refluxing acetic acid.[1]

    • Temperature: 2,5-DCPH often requires temperatures >100°C to overcome the activation energy barrier caused by the chlorines.

Part 2: Technical Deep Dive & Visualization

Pathway Analysis: The Fate of 2,5-DCPH

The diagram below maps the critical divergence points where a reaction succeeds or fails. Note that the "Oxidative Dimerization" pathway is irreversible.

DCPH_Pathways Fig 1. Reaction pathways of 2,5-DCPH showing productive cycles (Green) vs. degradation (Red). DCPH 2,5-Dichlorophenylhydrazine (Starting Material) Hydrazone Hydrazone Intermediate DCPH->Hydrazone + Ketone/Aldehyde (- H2O) Pyrazole Target: Pyrazole (w/ 1,3-dicarbonyls) DCPH->Pyrazole + β-Keto Ester Azo Byproduct: Azo Dimer (1,2-bis(2,5-dichlorophenyl)diazene) DCPH->Azo Oxidation (O2/Air) Aniline Byproduct: 2,5-Dichloroaniline (Reductive Cleavage) DCPH->Aniline Disproportionation (Excess Heat/Acid) Indole Target: Indole (Fischer Synthesis) Hydrazone->Indole Acid/Heat [3,3]-Sigmatropic Tars Polyphenyl Tars (Polymerization) Azo->Tars Radical Polymerization

[1]

Part 3: Analytical Reference Data

Use this table to identify peaks in your crude NMR or HPLC traces.

Compound1H NMR Diagnostic Signals (CDCl₃/DMSO)TLC Behavior (Hex/EtOAc)Notes
2,5-DCPH (Pure)

6.8–7.2 (m, 3H, Ar-H),

4.0–7.0 (br, NH/NH2)
Mid

, Stains with Ninhydrin
Unstable free base; usually stored as HCl salt.[1]
Azo Dimer (Impurity)

7.5–7.9 (m, Ar-H) Downfield Shift
High

(Non-polar), Yellow/Orange spot
Does not stain with Ninhydrin.[1] Visible in UV.[3]
2,5-Dichloroaniline

6.5–7.1 (m, Ar-H),

~5.4 (br s, NH2)
Mid-High

Distinct "amine" smell.[1]
Hydrazone Intermediate

1.8–2.2 (Methyl singlets if ketone used)
Mid

Often isolable if cyclization fails.[1]

Part 4: Validated Protocols

Protocol A: Purification of 2,5-Dichlorophenylhydrazine HCl

Use this if your starting material is off-white, pink, or smells of aniline.[1]

  • Dissolution: Place 10 g of crude hydrazine hydrochloride in a flask. Add 100 mL of Ethanol (95%) .

  • Heating: Heat to reflux. If the solution is dark, add activated charcoal (0.5 g), stir for 5 mins, and filter hot through Celite.

  • Crystallization: Add concentrated HCl (2-3 mL) to the hot filtrate to ensure the salt form is stable. Allow to cool slowly to room temperature, then refrigerate at 4°C for 4 hours.

  • Isolation: Filter the white/off-white needles. Wash with cold Ether or Hexane (to remove the non-polar azo impurity).[1]

  • Drying: Dry under vacuum over

    
     or KOH. Store under Argon.
    
Protocol B: Monitoring Reaction Progress (TLC Staining)

Standard UV is insufficient for differentiating hydrazines from hydrazones.[1]

  • Eluent: 30% EtOAc in Hexanes.

  • Stain: Phosphomolybdic Acid (PMA) or Ehrlich’s Reagent .[1]

    • Ehrlich's:[1] Indoles turn pink/purple; Hydrazines turn yellow/orange.

    • PMA: Hydrazines reduce PMA to form dark blue/black spots upon heating.

References

  • Robinson, B. (1983).[1] The Fischer Indole Synthesis. Wiley-Interscience. (Definitive text on mechanism and failure modes).

  • Vogel, A. I. (1989).[1] Vogel's Textbook of Practical Organic Chemistry (5th ed.).[1] Longman Scientific & Technical. (Standard protocols for hydrazine purification).

  • Smith, P. A. S. (1966).[1] The Chemistry of Open-Chain Organic Nitrogen Compounds. W. A. Benjamin. (Mechanisms of hydrazine oxidation and azo formation).

  • Gribble, G. W. (2000).[1] Recent developments in indole ring synthesis—methodology and applications. Journal of the Chemical Society, Perkin Transactions 1, (7), 1045-1075.[1] Link

  • Zhu, X., et al. (2014).[1] Efficient synthesis of pyrazoles via a one-pot reaction of phenylhydrazines with

    
    -keto esters. Tetrahedron Letters, 55(34), 4763-4766.[1] (Specifics on pyrazole synthesis side reactions).
    

Sources

Optimization

Minimizing debromination during pyridazinone functionalization

The following guide is structured as a specialized Technical Support Center resource, designed for immediate application by medicinal chemists and process scientists. Topic: Minimizing Hydrodebromination & Halogen Scramb...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide is structured as a specialized Technical Support Center resource, designed for immediate application by medicinal chemists and process scientists.

Topic: Minimizing Hydrodebromination & Halogen Scrambling

Ticket ID: PYR-FUNC-008 Assigned Specialist: Dr. Aris Thorne, Senior Application Scientist Status: Open / Actionable

Executive Summary

Pyridazinones are privileged scaffolds in drug discovery but present a unique synthetic challenge: the lability of the C–Br bond . In palladium-catalyzed cross-couplings (Suzuki-Miyaura, Sonogashira), the electron-deficient nature of the pyridazinone ring accelerates oxidative addition. However, if the subsequent transmetallation step is sluggish, the highly reactive oxidative addition complex (


) becomes susceptible to hydrodebromination  (replacement of –Br with –H).

This guide provides mechanistic insights and validated protocols to suppress this pathway, ensuring the halogen handle is either preserved for subsequent steps or replaced only by the desired nucleophile.

Troubleshooting Guide (Q&A)

Issue 1: "I am observing significant hydrodebromination (10–30%) during Suzuki coupling of my bromopyridazinone."

Diagnosis: The side reaction competes with the desired cycle when the transmetallation is rate-limiting . The longer the Palladium species sits in the oxidative addition state (


), the higher the probability it will intercept a hydride source (from solvent, base, or ligand decomposition).

Corrective Actions:

  • Eliminate Hydride Donors:

    • Stop using DMF or DMAc. These amides can decompose to form formates, which act as hydride sources.

    • Avoid primary/secondary alcohols (e.g., EtOH, iPrOH) which facilitate

      
      -hydride elimination.
      
    • Switch to: Anhydrous Toluene , 1,4-Dioxane , or 2-MeTHF . If water is required for the base, use a biphasic system with a minimum volume of degassed water.

  • Accelerate Transmetallation:

    • The "bottleneck" is often the formation of the reactive boronate species.

    • Switch Base: Move from carbonate bases (

      
      ) to Potassium Phosphate (
      
      
      
      )
      or Cesium Fluoride (CsF) . The high basicity/fluorophilicity speeds up the activation of the boronic acid, closing the window for side reactions.
  • Ligand Selection (The "Bulky" Rule):

    • Use bulky, electron-rich Buchwald ligands (e.g., XPhos , RuPhos ). These ligands promote rapid reductive elimination of the desired product.

    • Avoid: Simple phosphines like

      
       or dppf, which often allow the Pd center to linger in the Pd(II) state too long.
      
Issue 2: "My bromine is falling off during N-alkylation (Nucleophilic Substitution)."

Diagnosis: This is likely not "debromination" (reduction) but rather


 displacement  or elimination . Pyridazinones are electron-poor; a strong base or nucleophile can attack the C–Br position (displacing Br) or cause elimination if the alkyl chain has 

-hydrogens.

Corrective Actions:

  • Soft Alkylation Protocol:

    • Avoid harsh bases like NaH. The hydride anion can act as a reducing agent or nucleophile.

    • Use:

      
       or 
      
      
      
      in Acetone or MeCN at moderate temperatures (40–60 °C).
  • Protect the Ring:

    • If the N-alkylation is difficult, the lactam nitrogen might be too electron-poor. Consider transient protection (e.g., SEM group) if you need to perform lithiation or other sensitive chemistry before the final alkylation.

Issue 3: "I have a dibromopyridazinone. How do I couple at C4 without touching C5?"

Diagnosis: Electronic bias governs this selectivity. The C4 and C5 positions have distinct electrophilicities.

Strategy:

  • C4 is generally more electrophilic (closer to the carbonyl, para-like conjugation to N1).

  • Control: Run the reaction at room temperature or

    
     with a stoichiometric deficit of boronic acid (0.95 equiv).
    
  • Catalyst: Use a catalyst with a high turnover frequency (TOF) like Pd(dtbpf)Cl2 to kinetically select the most reactive site before thermodynamic equilibration occurs.

Comparative Data: Ligand Effects on Debromination

The following data illustrates the impact of ligand choice on the ratio of Product (P) to Debrominated Byproduct (DB) in the coupling of 4-bromo-2-methylpyridazin-3(2H)-one.

Ligand SystemCatalyst PrecursorSolventYield (Product)% DebrominationVerdict


DMF/H2O55%28% ❌ High Failure
dppf

Dioxane/H2O72%15%⚠️ Moderate
XPhos

Toluene/H2O91%< 2% ✅ Recommended
Amphos

MeCN/H2O85%5%✅ Cost-Effective

Visualizations

Figure 1: Mechanism of Competitive Hydrodebromination

This diagram illustrates the "Danger Zone" (Pd-II Intermediate) where the hydride intercept occurs.

DebrominationMechanism Start Bromopyridazinone (Ar-Br) Pd0 Pd(0) Active Species OxAdd Oxidative Addition Complex [Ar-Pd(II)-Br] Pd0->OxAdd Fast Step TransMet Transmetallation (+ R-B(OH)2) OxAdd->TransMet Pathway A (Desired) HydrideTrans Hydride Transfer OxAdd->HydrideTrans Pathway B (Avoid!) RedElim Reductive Elimination TransMet->RedElim Product Coupled Product (Ar-R) RedElim->Product HydrideSource Hydride Source (DMF, Alcohol, Base) HydrideSource->HydrideTrans DebromProd Hydrodebrominated Byproduct (Ar-H) HydrideTrans->DebromProd

Caption: The kinetic competition between Transmetallation (Green) and Hydride Transfer (Red). The goal is to accelerate the Green path.

Figure 2: Optimization Decision Tree

OptimizationTree Start Start: Significant Debromination? CheckSolvent Are you using DMF or Alcohols? Start->CheckSolvent ChangeSolvent Switch to Toluene or Dioxane CheckSolvent->ChangeSolvent Yes CheckBase Is the base K2CO3? CheckSolvent->CheckBase No ChangeSolvent->CheckBase SwitchBase Switch to K3PO4 or CsF (Faster Transmetallation) CheckBase->SwitchBase Yes CheckLigand Is Ligand bulky? (e.g. XPhos) CheckBase->CheckLigand No SwitchBase->CheckLigand SwitchLigand Switch to Buchwald G3/G4 Precatalysts CheckLigand->SwitchLigand No Final Protocol Optimized CheckLigand->Final Yes

Caption: Step-by-step logic to isolate and eliminate the source of hydride transfer.

Validated Experimental Protocols

Protocol A: Optimized Suzuki Coupling (Low Debromination)

Use this protocol for sensitive bromopyridazinones prone to reduction.

Reagents:

  • Substrate: Bromopyridazinone (1.0 equiv)

  • Boronic Acid: 1.2–1.5 equiv

  • Catalyst: XPhos Pd G4 (2–3 mol%)

  • Base:

    
     (3.0 equiv, finely ground)
    
  • Solvent: Toluene : Water (10:1 ratio) - Degassed thoroughly

Procedure:

  • Setup: Charge a reaction vial with the substrate, boronic acid, base, and catalyst.[1]

  • Inerting: Seal and purge with Argon/Nitrogen for 5 minutes (evacuate/backfill x3).

  • Solvent Addition: Add the degassed Toluene/Water mixture via syringe.

  • Reaction: Heat to 80 °C (avoid reflux temperatures >100 °C if possible). Stir vigorously.

  • Monitoring: Check LCMS at 1 hour. If oxidative addition is complete but conversion stalls, add 1 mol% more catalyst.

  • Workup: Dilute with EtOAc, wash with water.[1] Avoid acidic washes which might hydrolyze the pyridazinone.

Protocol B: "Soft" N-Alkylation (Preserving Halogens)

Use this for attaching alkyl groups to the lactam nitrogen without displacing the bromine.

Reagents:

  • Substrate: Bromopyridazinone (1.0 equiv)

  • Alkyl Halide: 1.1 equiv (Alkyl Bromides preferred over Iodides to prevent halogen exchange)

  • Base:

    
     (1.5 equiv)
    
  • Solvent: Acetone (Anhydrous)

Procedure:

  • Dissolve substrate in Acetone (0.2 M).

  • Add

    
    . Stir at Room Temperature for 15 mins.
    
  • Add Alkyl Halide dropwise.

  • Heat to 50 °C . Do not exceed 60 °C.

  • Why this works: Acetone is a polar aprotic solvent that supports the

    
     reaction but is less conducive to 
    
    
    
    side reactions than DMF/DMSO at high heat. Cesium carbonate provides the "Cesium Effect" for solubility without requiring harsh temperatures.

References

  • Mechanistic Studies on Debromination

    • Title: "Deciphering complexity in Pd–c
    • Source: Nature Communic
    • URL:[Link]

  • Ligand Effects in Heterocycle Coupling

    • Title: "Suzuki Coupling of Pyridyl Halides: A Comparative Guide"[2]

    • Source: BenchChem[2][3]

  • General Suzuki Optimization

    • Title: "Suzuki-Miyaura Cross-Coupling: Practical Guide"
    • Source: Yoneda Labs
    • URL:[Link]

  • Pyridazinone Functionalization Strategies

    • Title: "Late-stage diversification of biologically active pyridazinones via a direct C–H functionalization str
    • Source: Organic & Biomolecular Chemistry[2][3][4]

    • URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

HPLC Method Development Guide: Purity Profiling of 4,5-Dibromo-2-(2,5-dichlorophenyl)pyridazin-3-one

Executive Summary Developing a purity method for 4,5-Dibromo-2-(2,5-dichlorophenyl)pyridazin-3-one presents a specific chromatographic challenge: separating a highly hydrophobic, poly-halogenated core from its structural...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Developing a purity method for 4,5-Dibromo-2-(2,5-dichlorophenyl)pyridazin-3-one presents a specific chromatographic challenge: separating a highly hydrophobic, poly-halogenated core from its structurally similar regioisomers and de-halogenated synthetic byproducts.[1]

While C18 columns are the industry standard, they often fail to resolve the "critical pair" of halogenated isomers due to a reliance solely on hydrophobic interaction. This guide objectively compares the standard C18 approach against Fluorinated Stationary Phases (PFP) , demonstrating why PFP chemistries offer the necessary orthogonality for accurate purity profiling of this compound.

Part 1: The Separation Challenge

The analyte is a pyridazin-3-one core substituted with two bromine atoms and a dichlorophenyl ring.[1]

Structural Analysis & Chromatographic Implications[2][3]
  • High Hydrophobicity (LogP > 4.5): The molecule is non-polar.[1] On a standard C18 column, it will exhibit strong retention, often requiring high organic content to elute, which compresses the separation window for impurities.

  • Halogenated Isomers: The primary impurities in the synthesis of this scaffold are often regioisomers (e.g., bromine/chlorine positional swaps) or mono-dehalogenated degradants.[1] These impurities possess nearly identical hydrophobicity to the parent peak, making them co-elute on C18 phases.

  • Pi-Electron Deficiency: The halogen atoms pull electron density from the aromatic rings, creating an electron-deficient pi-system.[1] This is the key "handle" for separation that standard alkyl phases cannot exploit.

Part 2: Comparative Phase Study

We evaluated three primary stationary phase chemistries for this separation.

Option A: The Generalist (C18)
  • Mechanism: Hydrophobic Interaction (Van der Waals).[1]

  • Performance: High retention, but poor selectivity for halogenated isomers.

  • Verdict: Insufficient. The critical pair (parent vs. 4-bromo-5-chloro isomer) often co-elutes or shows "shoulder" peaks rather than baseline resolution.[1]

Option B: The Specialist (Pentafluorophenyl - PFP)[1]
  • Mechanism: Hydrophobic + Pi-Pi Interaction + Dipole-Dipole + Shape Selectivity .[1][2]

  • Performance: The fluorine atoms on the PFP ring create a strong negative electrostatic potential. This interacts specifically with the electron-deficient halogenated rings of the analyte.[1]

  • Verdict: Recommended. Provides baseline separation of positional isomers due to the "halogen-match" effect and rigid shape selectivity.[1]

Option C: The Alternative (Phenyl-Hexyl)[1]
  • Mechanism: Pi-Pi Interaction.[1]

  • Performance: Better than C18, but lacks the specific "fluorine-fluorine" interaction strength of the PFP phase for this specific poly-halogenated analyte.[1]

  • Verdict: Viable Backup , particularly if using Methanol as a modifier.

Comparative Data Summary (Simulated based on Class Behavior)
ParameterC18 (Standard)Phenyl-HexylPFP (Fluorinated)
Mobile Phase Water/ACNWater/MeOHWater/MeOH
Retention Mechanism HydrophobicityHydrophobicity + Pi-PiHydrophobicity + Pi-Pi + Dipole
Critical Pair Resolution (

)
1.1 (Co-elution)1.8 (Acceptable)> 2.5 (Excellent)
Tailing Factor (

)
1.11.21.05
Selectivity (

)
LowMediumHigh

Part 3: Visualizing the Mechanism

The following diagram illustrates why the PFP phase succeeds where C18 fails.

SeparationMechanism cluster_0 Analyte Properties cluster_1 Stationary Phase Interaction Analyte 4,5-Dibromo-2-(2,5-dichlorophenyl) pyridazin-3-one Features High Hydrophobicity Electron-Deficient Rings Halogenated Isomers Analyte->Features C18 C18 Phase (Alkyl Chain) Features->C18 Applied to PFP PFP Phase (Pentafluorophenyl) Features->PFP Applied to Mech_C18 Mechanism: Hydrophobic Interaction Only C18->Mech_C18 Mech_PFP Mechanism: Pi-Pi + Dipole-Dipole + Shape Selectivity PFP->Mech_PFP Result_C18 Result: Isomers Co-elute (Similar Hydrophobicity) Mech_C18->Result_C18 Result_PFP Result: Isomers Resolved (Electronic Differences) Mech_PFP->Result_PFP

Figure 1: Mechanistic comparison of C18 vs. PFP phases. PFP exploits electronic differences in halogenated isomers.

Part 4: Recommended Experimental Protocol

This protocol utilizes the PFP stationary phase with Methanol .[1][3] Note: Methanol is preferred over Acetonitrile here because Acetonitrile's pi-electrons (triple bond) can interfere with the pi-pi interactions between the analyte and the column.[1] Methanol is "pi-transparent," maximizing selectivity.

Instrumentation & Conditions
  • System: HPLC or UHPLC with UV detection (DAD preferred).[1]

  • Column: PFP (Pentafluorophenyl) Phase (e.g., ACE C18-PFP, Hypersil Gold PFP, or equivalent).

    • Dimensions: 150 mm x 4.6 mm, 3 µm (HPLC) or 100 mm x 2.1 mm, 1.9 µm (UHPLC).

  • Temperature: 35°C (Slightly elevated temperature improves mass transfer for bulky halogenated molecules).[1]

  • Detection: UV @ 254 nm (Primary) and 220 nm (Secondary for non-aromatic impurities).[1]

Mobile Phase Preparation[7][8]
  • Solvent A: 0.1% Formic Acid in Water (Milli-Q grade).[1]

  • Solvent B: 100% Methanol (LC-MS grade).[1]

  • Why Formic Acid? It suppresses the ionization of residual silanols and ensures the pyridazinone nitrogen remains in a consistent state, preventing peak tailing.

Gradient Program (Standard HPLC)
Time (min)% Solvent A (Water/Acid)% Solvent B (MeOH)Flow Rate (mL/min)
0.050501.0
15.010901.0
20.010901.0
20.150501.0
25.050501.0
Sample Preparation
  • Diluent: Methanol:Water (80:20).[1]

  • Concentration: 0.5 mg/mL.[1]

  • Filtration: 0.22 µm PTFE filter (Do not use Nylon; halogenated compounds may adsorb).[1]

Part 5: Method Development Decision Workflow

Use this logic flow to troubleshoot or adapt the method for specific impurity profiles.

MethodDevFlow Start Start Method Development Analyte: Halogenated Pyridazinone PhaseSelect Select Column: PFP (Pentafluorophenyl) Start->PhaseSelect SolventSelect Select Organic Modifier: Methanol (Promotes Pi-Pi) PhaseSelect->SolventSelect RunInitial Run Gradient 50-90% B SolventSelect->RunInitial CheckRes Check Resolution (Rs) of Critical Pair RunInitial->CheckRes GoodRes Rs > 2.0 Validate Method CheckRes->GoodRes Yes PoorRes Rs < 1.5 Co-elution CheckRes->PoorRes No Optimize Optimization Step: Switch to Isocratic Mode (e.g., 65% MeOH) PoorRes->Optimize AltCol Alternative Column: Phenyl-Hexyl PoorRes->AltCol If Isocratic Fails Optimize->CheckRes

Figure 2: Decision tree for optimizing the separation of halogenated pyridazinone impurities.

References

  • Advanced Chromatography Technologies (ACE). (n.d.).[1] ACE C18-PFP: A unique C18 bonded HPLC column with the extra selectivity of a pentafluorophenyl (PFP) phase.[1][4] Chromatography Today. Retrieved from [Link][1][5][3][6][7][8][9]

  • Waters Corporation. (n.d.).[1] Exploring Selectivity Benefits of Fluorinated-Phenyl Stationary Phases. Waters Application Notes. Retrieved from [Link]

  • Bell, D. S. (2016).[1] Mechanisms of Interaction Responsible for Alternative Selectivity of Fluorinated Stationary Phases. LCGC International.[1] Retrieved from [Link]

  • Regalado, E. L., et al. (2019). Chromatographic Resolution of Closely Related Species in Pharmaceutical Chemistry: Dehalogenation Impurities and Mixtures of Halogen Isomers. ResearchGate. Retrieved from [Link]

  • PubChem. (n.d.).[1] 4,5-dibromo-2-(4-methylphenyl)-3(2H)-pyridazinone (Compound Summary). National Library of Medicine.[1] Retrieved from [Link]

Sources

Comparative

Mass Spectrometry Fragmentation Patterns of Brominated Pyridazinones

Executive Summary Brominated pyridazinones are critical scaffolds in medicinal chemistry, serving as precursors for analgesic, anti-inflammatory, and cardiotonic agents.[1] Their analysis via mass spectrometry (MS) prese...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Brominated pyridazinones are critical scaffolds in medicinal chemistry, serving as precursors for analgesic, anti-inflammatory, and cardiotonic agents.[1] Their analysis via mass spectrometry (MS) presents a unique dual challenge: the heterocyclic ring is prone to specific contraction pathways, while the bromine substituent introduces complex isotopic signatures.

This guide provides a technical comparison of ionization techniques (EI vs. ESI) and maps the definitive fragmentation pathways of these compounds. It is designed to move beyond basic spectral reading to a mechanistic understanding of why these patterns occur, enabling faster structural elucidation of novel derivatives.

The "Bromine Flag": Isotopic Signatures

Before analyzing fragmentation, the presence of bromine must be confirmed via its isotopic signature. Unlike chlorine (3:1 ratio), bromine possesses two stable isotopes,


Br  and 

Br
, with natural abundances of 50.69% and 49.31%, respectively.
  • Diagnostic Rule: Any molecular ion (

    
     or $[M+H]^+ $) containing a single bromine atom will appear as a 1:1 doublet  separated by 2 m/z units.[1][2]
    
  • Multi-Bromination:

    • Br

      
      :  1:1 intensity (M, M+2)[2]
      
    • Br

      
      :  1:2:1 intensity (M, M+2, M+4)
      
    • Br

      
      :  1:3:3:1 intensity (M, M+2, M+4, M+6)
      

Analyst Note: In ESI, this pattern is preserved in the protonated molecule


. In EI, the pattern is visible in the molecular ion 

and any fragment ion retaining the bromine atom.

Comparative Analysis: EI vs. ESI Performance

The choice of ionization method dictates the "product" you receive: structural fingerprinting (EI) or molecular weight confirmation (ESI).

Table 1: Comparative Performance of Ionization Modes for Pyridazinones
FeatureElectron Ionization (EI)Electrospray Ionization (ESI)
Energy Regime Hard (~70 eV)Soft (Thermal/Electric Field)
Primary Ion Radical Cation (

)
Protonated Molecule (

)
Fragmentation Extensive; provides structural fingerprint.[1][2]Minimal; requires MS/MS (CID) to induce.[1][2]
Bromine Stability C-Br bond often cleaves (radical loss).[1][2]C-Br bond usually intact in MS1.[1][2]
Adducts Rare.Common (

,

).
Library Matching Excellent (NIST/Wiley compatible).[1][2]Poor (Instrument/Energy dependent).[1][2]
Best Use Case Structural Elucidation of unknown intermediates.High-Throughput Screening & LC-coupling.

Causal Insight: EI imparts excess internal energy (approx. 5–6 eV excess) into the molecule, surpassing the dissociation energy of the pyridazinone ring bonds and the C-Br bond (~280 kJ/mol). ESI generates ions via desorption from charged droplets, transferring minimal thermal energy, leaving the ring system intact unless collision-induced dissociation (CID) is applied.

Mechanistic Fragmentation Pathways

Understanding the fragmentation of 4-bromo-3(2H)-pyridazinones requires mapping the stability of the resulting daughter ions.[2] The three dominant pathways are Carbonyl Expulsion , Radical Halogen Loss , and Retro-Diels-Alder (RDA) type cleavages .[1][2]

Pathway A: Carbonyl Expulsion (Ring Contraction)

The pyridazinone ring contains a cyclic amide (lactam). A characteristic fragmentation is the loss of carbon monoxide (CO, 28 Da).

  • Mechanism: The molecular ion ejects CO, leading to a ring contraction from a 6-membered pyridazinone to a 5-membered pyrazole-type radical cation.[1][2]

  • Diagnostic: Look for a peak at

    
    .[1][2]
    
Pathway B: Radical Bromine Loss

Under EI conditions, the C-Br bond is relatively weak.[1][2]

  • Mechanism: Homolytic cleavage releases a bromine radical (Br

    
    , 79/81 Da).[1][2]
    
  • Diagnostic: Appearance of an even-electron cation at

    
     (from 
    
    
    
    Br parent) and
    
    
    . Note: This fragment will NOT show the bromine doublet pattern.
Pathway C: Retro-Diels-Alder (RDA) / Nitrogen Extrusion

While less dominant than CO loss, the hydrazine moiety (-N-N-) can facilitate the loss of N


 or small nitriles (R-CN) depending on substituents at positions 4 and 5.[1][2]
Visualization: Fragmentation Tree

The following diagram maps the fragmentation logic for a generic 4-bromo-5-methyl-3(2H)-pyridazinone (MW ~189/191).[1][2]

FragmentationPathway M_Ion Molecular Ion (M+) [Generic: 4-bromo-5-methyl-3(2H)-pyridazinone] m/z 188/190 (1:1) Frag_M_Br [M - Br]+ (Even-electron Cation) m/z 109 M_Ion->Frag_M_Br - Br• (Radical Loss) -79/81 Da Frag_M_CO [M - CO]+ (Ring Contraction) m/z 160/162 (1:1) M_Ion->Frag_M_CO - CO (Neutral Loss) -28 Da Frag_M_CO_Br [M - CO - Br]+ (Secondary Loss) m/z 81 Frag_M_CO->Frag_M_CO_Br - Br• -79/81 Da Frag_M_CO_H [M - CO - H]+ (Rearrangement) m/z 159/161 Frag_M_CO->Frag_M_CO_H - H• -1 Da

Figure 1: Predicted fragmentation tree for a 4-bromo-5-methyl-3(2H)-pyridazinone derivative under EI conditions. The loss of CO and Br• are the primary competitive pathways.

Experimental Protocol: Characterization Workflow

This protocol ensures a self-validating system for identifying novel brominated pyridazinones.[1][2]

Step 1: Sample Preparation[2][3]
  • Dissolve 0.1 mg of the analyte in HPLC-grade Methanol .

  • Filter through a 0.22 µm PTFE filter to remove particulates.[1][2]

  • Validation: Ensure the solution is clear; pyridazinones typically have good solubility in MeOH/ACN.[1]

Step 2: ESI-MS Screening (Molecular Weight Confirmation)[2][3]
  • Instrument: Triple Quadrupole or Q-TOF.

  • Mode: Positive Ion Mode (+ESI).

  • Parameters:

    • Capillary Voltage: 3.5 kV[1][2]

    • Cone Voltage: 30 V (Keep low to prevent in-source fragmentation).

  • Objective: Identify the

    
     doublet.
    
  • Check: If

    
     (M+23) is present, confirm the mass shift matches the bromine pattern.
    
Step 3: MS/MS or EI-MS (Structural Elucidation)[2][3]
  • Method A (LC-MS/MS): Select the

    
    Br isotope peak (M) as the precursor ion. Apply Collision Energy (CE) ramp (10–40 eV).[1][2]
    
  • Method B (GC-EI-MS): Inject 1 µL (split 1:50).[1][2] Source Temp: 230°C. Electron Energy: 70 eV.[1][2]

  • Data Analysis:

    • Search for Neutral Loss of 28 Da: Confirm pyridazinone core (CO loss).[1][2]

    • Search for Loss of 79/81 Da: Confirm Bromine substituent.

    • Verify Isotope Pattern in Fragments:

      • Does the

        
         fragment still have a doublet? Yes  = Bromine is still attached.[1][2]
        
      • Does the

        
         fragment have a doublet? No  = Bromine was lost.[1][2]
        

References

  • Gross, J. H. (2017).[1][2] Mass Spectrometry: A Textbook. Springer International Publishing.[1][2] [2]

  • Kéki, S., et al. (2000).[1][2] "Mass spectrometric study of some pyrazoline derivatives." Rapid Communications in Mass Spectrometry.

  • Podlech, J. (2010).[1][2] "Retro-Diels–Alder Reactions in Organic Synthesis." Chem. Rev.[1][2][2]

  • NIST Chemistry WebBook. "4,5-Dibromo-3(2H)-pyridazinone Mass Spectrum."[1][2]

  • Demarque, D. P., et al. (2016).[1][2] "Fragmentation reactions using electrospray ionization mass spectrometry: An important tool for the structural elucidation of natural products."[3] Natural Product Reports.

Sources

Safety & Regulatory Compliance

Safety

Operational Guide: Safe Disposal and Management of 4,5-Dibromo-2-(2,5-dichlorophenyl)pyridazin-3-one

Part 1: Executive Summary & Scientific Rationale The "Why" Behind the Protocol (Expertise & Experience) As a Senior Application Scientist, I advise against treating 4,5-Dibromo-2-(2,5-dichlorophenyl)pyridazin-3-one as a...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Executive Summary & Scientific Rationale

The "Why" Behind the Protocol (Expertise & Experience)

As a Senior Application Scientist, I advise against treating 4,5-Dibromo-2-(2,5-dichlorophenyl)pyridazin-3-one as a generic organic waste. This molecule contains a high mass percentage of halogens (two bromine and two chlorine atoms per molecule).

Critical Causality:

  • Thermal Decomposition Risks: Standard low-temperature incineration is insufficient. Upon combustion, this compound releases significant quantities of Hydrogen Bromide (HBr) and Hydrogen Chloride (HCl). If not neutralized via scrubbing, these acid gases corrode incinerator linings and release toxic emissions.

  • Environmental Persistence: The polyhalogenated nature of the phenyl ring and pyridazinone core increases lipophilicity (LogP), making it potentially persistent in aquatic environments. It must never be discharged into aqueous waste streams or municipal drains.

  • Chemical Incompatibility: Pyridazinones are generally stable, but the halogen substituents can be labile under strong nucleophilic conditions. Segregation from strong alkalis is necessary to prevent uncontrolled hydrolysis and heat generation.

Hazard Characteristic Table
PropertyClassificationOperational Implication
Primary Hazard Irritant (Skin/Eye/Respiratory)Wear nitrile gloves and N95/P100 respirator during handling.
Waste Stream Solid Halogenated Organic Must be tagged for high-temperature incineration (>1100°C).
RCRA Status Not Specifically Listed (P/U List)Treat as Characteristic Waste if mixed; default to Non-RCRA Regulated Hazardous Waste (unless TCLP proves otherwise), but manage strictly.
Physical State Solid / PowderHigh risk of particulate inhalation; use weighing boats and antistatic devices.

Part 2: Step-by-Step Disposal Protocol

Phase 1: Segregation (The Self-Validating System)

Trustworthiness Check: A self-validating system prevents human error. We use a "Red Tag" system for this compound to visually distinguish it from non-halogenated organics.

  • Isolate the Waste Stream:

    • Do NOT mix with acetone, methanol, or non-halogenated solvents unless necessary for cleaning. Mixing dilutes the halogen content but increases the volume of expensive "Halogenated Waste" disposal.

    • Keep Separate: Solid waste (contaminated gloves, weighing paper, pure compound) must go into a dedicated wide-mouth jar, not the general trash.

  • Container Selection:

    • Solids: Use High-Density Polyethylene (HDPE) wide-mouth jars.

    • Liquids (Mother Liquors): Use Amber Glass or HDPE carboys.

    • Prohibited: Do not use metal containers (steel/aluminum) due to the risk of acid generation (HBr/HCl) if moisture enters the container.

Phase 2: Packaging and Labeling[1]
  • Double-Bagging Solids: Place the solid waste in a clear 4-mil polyethylene bag, seal it with a zip-tie, and place that bag inside the HDPE drum. This prevents dust release when the waste contractor opens the drum.

  • Labeling Requirements:

    • Chemical Name: Write out the full name: "4,5-Dibromo-2-(2,5-dichlorophenyl)pyridazin-3-one". Do not use abbreviations or lab notebook codes.

    • Hazard Checkbox: Check "Toxic" and "Irritant".

    • Constituents: Explicitly list "Bromine" and "Chlorine" on the tag to alert the incineration facility to use scrubbers.

Phase 3: Spill Management (Immediate Action)

Scenario: You have spilled 500mg of powder on the benchtop.

  • Evacuate & Ventilate: If the spill is >5g or outside a fume hood, evacuate the immediate area. For <5g inside a hood, proceed.

  • Dry Cleanup (Preferred):

    • Do not wet the powder (creates a sludge).

    • Cover with a dry absorbent pad or use a scoop/spatula to transfer to the solid waste container.

  • Wet Polish:

    • Once the bulk solid is removed, wipe the surface with a paper towel dampened with Ethanol .

    • Crucial: This paper towel is now Halogenated Solvent Waste , not regular trash.

Part 3: Operational Decision Workflow

The following diagram illustrates the decision logic for disposing of this specific compound. I have designed this using the DOT language to ensure clarity in your standard operating procedures (SOPs).

DisposalWorkflow Start Waste Generation: 4,5-Dibromo-2-(2,5-dichlorophenyl)pyridazin-3-one StateCheck Determine Physical State Start->StateCheck SolidWaste Solid Waste (Powder, contaminated gloves, paper) StateCheck->SolidWaste Dry LiquidWaste Liquid Waste (Mother liquor, wash solvents) StateCheck->LiquidWaste Wet/Solution SegregationSolid Segregate: Solid Halogenated Waste Container: HDPE Wide-Mouth Jar SolidWaste->SegregationSolid Double Bag SegregationLiquid Segregate: Liquid Halogenated Waste Container: Amber Glass/HDPE Carboy LiquidWaste->SegregationLiquid Do NOT mix with acids Labeling Labeling Protocol: 1. Full Chemical Name 2. Tag 'Halogenated' 3. Mark 'Irritant' SegregationSolid->Labeling SegregationLiquid->Labeling FinalDisposal Final Disposal: High-Temp Incineration (>1100°C) with Acid Scrubbing Labeling->FinalDisposal

Figure 1: Decision tree for the segregation and disposal of polyhalogenated pyridazinone waste. Note the convergence on high-temperature incineration.

Part 4: References & Authoritative Grounding

The following sources validate the protocols described above. While a specific SDS for this exact catalog number is often proprietary, the handling procedures are derived from regulatory standards for polyhalogenated heterocycles.

  • US Environmental Protection Agency (EPA). "Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes." EPA.gov. [Link] (Source for characteristic waste determination and halogenated solvent F-codes).

  • PubChem (National Library of Medicine). "Compound Summary: Pyridazin-3(2H)-one derivatives." PubChem. [Link] (Source for general chemical stability and lipophilicity data of halogenated pyridazinones).

  • American Chemical Society (ACS). "Identifying and Evaluating Hazards in Research Laboratories." ACS.org. [Link] (Source for the "Red Tag" segregation methodology).

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